3,8-Dinitro-6-phenylphenanthridinium chloride

• CAS: 94094-41-4

Core Science & Biosynthesis

An In-depth Technical Guide on the Molecular Weight and Formula of Dinitro Phenanthridinium Salts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenanthridinium salts represent a class of heterocyclic compounds that have garnered significant interest within the scientific community, particularly in the realms of medicinal chemistry and drug development. Their planar structure allows them to intercalate with nucleic acids, a property that has been exploited in the development of fluorescent dyes, such as ethidium bromide and propidium iodide, for visualizing DNA.[1][2] The introduction of nitro groups onto the phenanthridine core can modulate the electronic properties, reactivity, and biological activity of these molecules, making dinitro phenanthridinium salts a compelling area of study for the development of novel therapeutic agents and molecular probes.

This technical guide provides a comprehensive overview of the synthesis and characterization of dinitro phenanthridinium salts, with a focus on determining their molecular weight and formula. We will delve into the synthetic pathway of a key precursor, 3,8-Dinitro-6-phenylphenanthridine, and its subsequent conversion to a phenanthridinium salt. Furthermore, we will explore the analytical techniques essential for confirming the structure and elucidating the precise molecular weight and formula of these complex organic salts.

Synthesis of Dinitro Phenanthridinium Salt Precursor: 3,8-Dinitro-6-phenylphenanthridine

The journey to a dinitro phenanthridinium salt begins with the synthesis of its neutral precursor. A well-established route to 3,8-Dinitro-6-phenylphenanthridine involves a multi-step process that is both robust and scalable.[1]

Synthetic Pathway Overview

The synthesis can be logically divided into three key stages:

• Ullmann Condensation: Formation of a dinitrobiphenyl intermediate.

• Acylation: Introduction of a benzoyl group.

• Morgan-Walls Cyclization: Dehydrative ring closure to form the phenanthridine core.[1]

Caption: Synthetic pathway for 3,8-Dinitro-6-phenylphenanthridine.

Experimental Protocol: Morgan-Walls Cyclization

The final step in the synthesis of the precursor is the Morgan-Walls cyclization. This reaction involves the dehydrative cyclization of N-Benzoyl-2-amino-4,4'-dinitrobiphenyl using a dehydrating agent such as phosphorus oxychloride (POCl₃).

Step-by-step methodology:

• To a solution of N-Benzoyl-2-amino-4,4'-dinitrobiphenyl in a suitable high-boiling solvent (e.g., nitrobenzene), add phosphorus oxychloride dropwise with stirring.

• Heat the reaction mixture under reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a suitable base (e.g., sodium carbonate solution) until the product precipitates.

• Collect the solid precipitate by filtration, wash thoroughly with water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain pure 3,8-Dinitro-6-phenylphenanthridine.

Molecular Formula and Weight of 3,8-Dinitro-6-phenylphenanthridine

The molecular formula and weight of the synthesized precursor are fundamental properties that must be confirmed.

Property	Value	Source
Molecular Formula	C₁₉H₁₁N₃O₄	[3]
Molecular Weight	345.31 g/mol	[3]

From Dinitro Phenanthridine to Dinitro Phenanthridinium Salt

The conversion of the neutral 3,8-Dinitro-6-phenylphenanthridine to a phenanthridinium salt is typically achieved through N-alkylation. This process introduces a positive charge on the nitrogen atom of the phenanthridine ring, forming a quaternary ammonium salt. Common alkylating agents include alkyl halides such as methyl iodide or ethyl bromide.[4]

Caption: Workflow for the N-alkylation of 3,8-Dinitro-6-phenylphenanthridine.

Experimental Protocol: N-Ethylation

Step-by-step methodology:

• Dissolve 3,8-Dinitro-6-phenylphenanthridine in an anhydrous polar aprotic solvent, such as N,N-dimethylformamide (DMF).

• Add an excess of ethyl bromide to the solution.

• Heat the reaction mixture at a moderate temperature (e.g., 80-100 °C) for several hours, protecting it from moisture.

• Monitor the formation of the salt, which may precipitate out of the solution upon cooling.

• If the product precipitates, collect it by filtration. If it remains in solution, remove the solvent under reduced pressure.

• Wash the crude salt with a non-polar solvent (e.g., diethyl ether) to remove any unreacted starting materials.

• Dry the purified 5-Ethyl-3,8-dinitro-6-phenylphenanthridin-5-ium bromide under vacuum.

Molecular Formula and Weight of a Dinitro Phenanthridinium Salt

The molecular formula of the resulting salt is determined by the addition of the alkyl group and the counter-ion to the precursor molecule.

Compound	Molecular Formula	Molecular Weight ( g/mol )
3,8-Dinitro-6-phenylphenanthridine	C₁₉H₁₁N₃O₄	345.31
5-Ethyl-3,8-dinitro-6-phenylphenanthridin-5-ium bromide	C₂₁H₁₆BrN₃O₄	466.28 (Calculated)

Analytical Techniques for Molecular Weight and Formula Determination

Accurate determination of the molecular weight and formula of novel dinitro phenanthridinium salts is paramount for their characterization and for ensuring their purity, which is critical for any subsequent biological or medicinal applications. A combination of analytical techniques is employed for this purpose.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. For dinitro phenanthridinium salts, electrospray ionization (ESI) is a particularly suitable method as it can directly analyze the pre-charged cationic species in solution.

• Expected Observation: The mass spectrum should show a prominent peak corresponding to the molecular ion of the dinitro phenanthridinium cation (e.g., [M]⁺ for 5-Ethyl-3,8-dinitro-6-phenylphenanthridin-5-ium). The m/z value of this peak will directly provide the molecular weight of the cation. High-resolution mass spectrometry (HRMS) can provide highly accurate mass measurements, allowing for the determination of the elemental composition and thus the molecular formula.[5]

Elemental Analysis

Elemental analysis provides the percentage composition of carbon (C), hydrogen (H), nitrogen (N), and other elements in a compound. This data is crucial for empirically determining the molecular formula.[2][6]

• Principle: A known mass of the purified dinitro phenanthridinium salt is combusted in a controlled environment. The resulting combustion products (CO₂, H₂O, N₂) are quantitatively measured, and from these measurements, the percentage of each element in the original sample is calculated.

• Validation: The experimentally determined percentages of C, H, and N should closely match the theoretical percentages calculated from the proposed molecular formula.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

While not a direct method for determining molecular weight, Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable for confirming the structure of the synthesized dinitro phenanthridinium salt.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons on the phenanthridinium core, as well as signals for the protons of the newly introduced alkyl group (e.g., a triplet and a quartet for an ethyl group). The integration of these signals can confirm the ratio of protons in the molecule.[8]

• ¹³C NMR: The carbon NMR spectrum provides information about the carbon skeleton of the molecule.

• Heteronuclear NMR: Techniques such as HSQC and HMBC can be used to establish the connectivity between protons and carbons, providing unambiguous structural elucidation.

Applications in Research and Drug Development

The dinitro substitution on the phenanthridinium core is expected to significantly influence the molecule's properties and potential applications. The electron-withdrawing nature of the nitro groups can affect the DNA binding affinity and the fluorescence properties of these compounds. Furthermore, dinitrophenyl moieties have been explored in the context of developing hypoxia-activated prodrugs, where the nitro groups can be reduced under the low oxygen conditions characteristic of solid tumors. This opens up avenues for designing targeted cancer therapies.

Conclusion

The synthesis and characterization of dinitro phenanthridinium salts are of considerable interest to the scientific community. This guide has outlined a reliable synthetic pathway to a key dinitro phenanthridine precursor and its subsequent conversion to a phenanthridinium salt. The accurate determination of the molecular weight and formula of these novel compounds is a critical step in their development and relies on a suite of powerful analytical techniques, including mass spectrometry, elemental analysis, and NMR spectroscopy. The insights gained from these studies will undoubtedly pave the way for the exploration of dinitro phenanthridinium salts as novel tools in molecular biology and as potential therapeutic agents.

References

• Kuhlmann, K. F., Charbeneau, N. J., & Mosher, C. W. (1978). Synthesis, DNA-binding and biological activity of a double intercalating analog of ethidium bromide. Nucleic Acids Research, 5(7), 2629–2641.

• Ethidium bromide. (n.d.). In Wikipedia. Retrieved February 15, 2026, from [Link]

• Synthesis, DNA-binding and biological activity of a double intercalating analog of ethidium bromide. (1978). Nucleic Acids Research, 5(7), 2629-41.

• Pharmaffiliates. (n.d.). Ethidium-d1 Bromide. Retrieved February 15, 2026, from [Link]

• Regioselective Synthesis of Fluorescent Alkoxy-Substituted Phenazines and N‑Alkyl Phenazinium Salts. (n.d.). The Journal of Organic Chemistry.

• PubChem. (n.d.). Ethidium Bromide. Retrieved February 15, 2026, from [Link]

• Clariant. (n.d.). Elemental Analysis and Chemical Properties. Retrieved February 15, 2026, from [Link]

• IQ Products. (n.d.). Propidium Iodide for (apoptotic) cell death analysis. Retrieved February 15, 2026, from [Link]

• Taylor & Francis Online. (n.d.). Elemental analysis – Knowledge and References. Retrieved February 15, 2026, from [Link]

• Google Patents. (n.d.). Novel process for synthesizing high-purity N-alkyl pyridine salt.

• ResearchGate. (n.d.). Chemical structure of ethidium bromide. Retrieved February 15, 2026, from [Link]

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• Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][2]naphthyrin-5(6H). (n.d.). Arkivoc.

• ResearchGate. (n.d.). 1 H nMr spectra of dinitro compounds and diamine monomers. Retrieved February 15, 2026, from [Link]

• Semantic Scholar. (n.d.). Synthesis of a novel 4H-pyran analog as minor groove binder to DNA using ethidium bromide as fluorescence probe. Retrieved February 15, 2026, from [Link]

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• Peptide quantitation with methyl iodide isotopic tags and mass spectrometry. (2010). Journal of the American Society for Mass Spectrometry, 21(6), 1024-1033.

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• PubChem. (n.d.). 3,8-Diamino-6-phenyl-phenanthridine. Retrieved February 15, 2026, from [Link]

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• MassBank. (2008, October 21). methyl iodide. Retrieved February 15, 2026, from [Link]

• Liquid chromatography-tandem mass spectrometry method for the bioanalysis of N,N-dimethyltryptamine (DMT) and its metabolites DMT-N-oxide and indole-3-acetic acid in human plasma. (2022).

• ResearchGate. (n.d.). ¹H NMR spectra of N-(2,4-dinitrophenyl) maleimide (a) and NDM (b). Retrieved February 15, 2026, from [Link]

• ResearchGate. (n.d.). Structure of different N-alkyl pyridinium salts. Retrieved February 15, 2026, from [Link]

• NIST WebBook. (n.d.). Ethyl 3,5-dinitrobenzoate. Retrieved February 15, 2026, from [Link]

• High-resolution mass spectrometric elucidation of electron ionization induced fragmentation pathways of methylated warfarin and its hydroxylated metabolites. (2024). Journal of Mass Spectrometry, 59(3), e4993.

• MDPI. (2025, October 3). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Retrieved February 15, 2026, from [Link]

• Google Patents. (n.d.). Process for the preparation of alkyl n-alkylanthranilate.

• Tethys Chemical. (n.d.). Ethyl Bromide. Retrieved February 15, 2026, from [Link]

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Protocols & Analytical Methods

Synthesis of Ethidium Bromide from 3,8-Dinitro-6-phenylphenanthridinium chloride

Executive Summary & Strategic Rationale

This application note details the synthesis of Ethidium Bromide (EtBr), a ubiquitous nucleic acid intercalating agent, via the selective reduction of 3,8-Dinitro-5-ethyl-6-phenylphenanthridinium chloride .

While many historical routes (e.g., Watkins, 1952) describe the synthesis starting from the un-alkylated phenanthridine, this protocol assumes the availability of the quaternary ammonium intermediate. This approach bypasses the hazardous alkylation step (often involving diethyl sulfate or ethyl tosylate), focusing strictly on the chemoselective reduction of nitro functionalities to amines and the subsequent anion metathesis (Chloride

Bromide).

Key Technical Challenges Addressed:

• Chemoselectivity: Reducing nitro groups (

  ) to amino groups ( ) without compromising the quaternary phenanthridinium core or the N-ethyl bond.

• Iron Sludge Management: Utilizing a modified Béchamp reduction requires efficient removal of iron oxide byproducts, which can trap the water-soluble product.

• Anion Purity: Ensuring complete conversion from the chloride salt (precursor) to the bromide salt (target) via the Common Ion Effect.

Chemical Reaction Scheme

The synthesis proceeds in two distinct phases within a single reactor setup:

• Reduction: Iron-mediated reduction of nitro groups in acidic media.

• Metathesis: Ion exchange to precipitate the bromide salt.

(Where R is the 5-ethyl-6-phenylphenanthridinium core)

Pre-Requisite: Material Verification

Critical Quality Attribute (CQA): The starting material is listed as "3,8-Dinitro-6-phenylphenanthridinium chloride."

• Stop/Go Check: Verify via NMR or MS that the Nitrogen at position 5 is ethylated .

• Why? If the starting material is the protonated salt (non-ethylated), this protocol will yield 3,8-diamino-6-phenylphenanthridine (Dimidium), not Ethidium.

• Structure Confirmation: The precursor must be 3,8-Dinitro-5-ethyl-6-phenylphenanthridinium chloride .

Detailed Protocol

Reagents and Equipment[1][2][3]

Reagent	Grade	Role	Stoichiometry (Equiv.)
Starting Material (Dinitro-Et-Cl)	>95%	Precursor	1.0
Iron Powder	325 mesh, reduced	Reductant	6.0 - 8.0
Hydrochloric Acid	1 M	Proton Source	Solvent/Excess
Sodium Bromide (NaBr)	ACS Reagent	Bromide Source	5.0
Ethanol	Absolute	Recrystallization	N/A
Activated Carbon	Powder	Decolorization	N/A

Step-by-Step Methodology

Phase A: Béchamp Reduction

• Slurry Preparation:

  • In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer and reflux condenser, suspend 10.0 g (22.8 mmol) of the Dinitro-Et-Cl precursor in 150 mL of water .

  • Heat the mixture to 90°C . The starting material usually dissolves partially to form a deep yellow/orange solution.

• Acidification:

  • Add 2 mL of concentrated HCl to initiate the acidic environment.

  • Note: The pH should be < 2.0.

• Iron Addition (The Critical Step):

  • Add 8.0 g (approx. 140 mmol) of Iron powder portion-wise over 20 minutes.

  • Observation: The reaction is exothermic. Maintain temperature at 95-100°C (Reflux) .

  • Reaction Monitoring: The solution will darken significantly. Reflux for 2 hours .

  • Endpoint: Monitor by TLC (Silica, MeOH:CHCl3 1:9). Disappearance of the dinitro spot and appearance of the highly fluorescent diamino product.

• Basification & Filtration:

  • Adjust pH to ~5-6 using Sodium Acetate or dilute NaOH. Do not make it strongly alkaline (> pH 9) as this may destabilize the quaternary center or precipitate iron hydroxides too rapidly, trapping the product.

  • Hot Filtration: Filter the reaction mixture while boiling hot through a Celite pad to remove unreacted iron and iron oxide sludge.

  • Wash: Wash the filter cake with 50 mL boiling water to recover entrained product.

Phase B: Ion Exchange (Metathesis)

• Bromide Precipitation:

  • To the hot, deep red filtrate (approx. 200 mL), add 15 g of Sodium Bromide (NaBr) dissolved in minimal hot water.

  • Mechanism:[1][2] This leverages the Common Ion Effect . Ethidium Bromide is significantly less soluble in water (approx. 40 g/L) than Ethidium Chloride.[3] The excess Br- ions drive the equilibrium toward precipitation.

• Crystallization:

  • Allow the solution to cool slowly to room temperature with gentle stirring.

  • Then, chill to 4°C for 4 hours.

  • Dark red/purple needles of Ethidium Bromide will crystallize.

• Isolation:

  • Filter the crystals using a Buchner funnel.

  • Wash with ice-cold 20% NaBr solution (to prevent re-dissolution) followed by a small amount of ice-cold acetone.

Phase C: Purification

• Recrystallization:

  • Dissolve the crude solid in minimum boiling methanol or ethanol.

  • Add activated carbon (0.5 g), stir for 5 mins, and filter hot.

  • Allow to crystallize.

  • Yield Expectation: 60-75%.

Process Visualization (Workflow)

Caption: Workflow for the selective reduction and ion exchange synthesis of Ethidium Bromide.

Quality Control & Validation

Test	Method	Acceptance Criteria
Identity	1H-NMR (DMSO-d6)	Peaks at 1.4 (t, 3H), 4.4 (q, 2H) for Ethyl; Aromatic region matches.
Purity	HPLC (C18, Acetonitrile/Water)	> 98.0% Area
Melting Point	Capillary	260–262°C (dec.)
Solubility	Water Saturation	~40 mg/mL (Verify Br salt vs Cl salt)
Counter-ion	Silver Nitrate Test	Positive for Bromide (Cream precipitate), Negative for Chloride (White) after washing.

Safety & Waste Management

WARNING: Ethidium Bromide is a potent mutagen and suspected carcinogen. [4][5]

• Handling: Double nitrile gloves are mandatory. Use a dedicated fume hood.

• Decontamination: All glassware and surfaces must be decontaminated using a solution of sodium nitrite and hypophosphorous acid (Lunn & Sansone method) or activated charcoal filtration before washing.

• Waste: Solid EtBr waste must be incinerated.[6] Liquid waste must be treated with activated charcoal to absorb the dye; the solid charcoal is then incinerated.

References

• Watkins, T. I. (1952). Trypanocides of the phenanthridine series.[6][7][8] Part I. The effect of changing the quaternary grouping in dimidium bromide. Journal of the Chemical Society, 3059-3064.

• Lunn, G., & Sansone, E. B. (1987). Ethidium bromide: destruction and decontamination of solutions.[9] Analytical Biochemistry, 162(2), 453-458.

• Sigma-Aldrich. Safety Data Sheet: Ethidium Bromide.

• Waring, M. J. (1965). Complex formation between ethidium bromide and nucleic acids. Journal of Molecular Biology, 13(1), 269-282.

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• 9. researchgate.net [researchgate.net]

Morgan-Walls reaction conditions for phenanthridine synthesis

Application Note & Protocol

The Morgan-Walls Reaction: Strategic Synthesis of the Phenanthridine Scaffold

Abstract

The phenanthridine core is a privileged heterocyclic scaffold, forming the structural basis for numerous biologically active natural products, pharmaceuticals, and functional materials, including DNA intercalating agents.[1][2] The Morgan-Walls reaction is a powerful and classical method for the synthesis of phenanthridines, involving the intramolecular cyclization of N-acyl-2-aminobiphenyls through a dehydrative process.[3][4] This application note provides a comprehensive guide to the Morgan-Walls reaction, detailing its mechanistic underpinnings, offering step-by-step protocols for both classical and modern variations, and presenting expert insights into optimization and troubleshooting. This document is intended for researchers in organic synthesis, medicinal chemistry, and drug development seeking to leverage this robust transformation.

Introduction and Scientific Principle

The synthesis of complex heterocyclic systems from readily available precursors is a cornerstone of modern organic chemistry. The Morgan-Walls reaction, a variant of the Pictet-Hubert reaction, provides a direct route to the phenanthridine ring system via an intramolecular electrophilic aromatic substitution. The fundamental transformation involves the cyclization of an N-acyl derivative of a 2-aminobiphenyl, promoted by a dehydrating agent.

The classical conditions employ phosphorus oxychloride (POCl₃) in a high-boiling solvent such as nitrobenzene.[3] While effective, these harsh conditions can limit the reaction's scope, particularly with sensitive functional groups. Recognizing these limitations, modern adaptations have been developed that proceed under significantly milder conditions, most notably using trifluoromethanesulfonic anhydride (Tf₂O), which expands the utility of this reaction for complex molecule synthesis.[5]

Reaction Mechanism

The reaction proceeds through the activation of the amide carbonyl, rendering it sufficiently electrophilic to engage in an intramolecular cyclization.

• Amide Activation: The Lewis acidic dehydrating agent (e.g., POCl₃ or Tf₂O) coordinates to the amide oxygen atom. This activation converts the hydroxyl group of the enol tautomer into a good leaving group.

• Formation of a Reactive Intermediate: Loss of the leaving group generates a highly electrophilic nitrilium ion intermediate. Recent studies utilizing modern reagents like Tf₂O have provided direct evidence for the formation of these reactive species.[5]

• Intramolecular Cyclization: The electron-rich π-system of the adjacent aryl ring performs an intramolecular electrophilic aromatic substitution (SᴇAr) attack on the nitrilium carbon. This is the key ring-closing step that forms the central six-membered ring of the phenanthridine core.

• Aromatization: A final deprotonation step re-establishes the aromaticity of the newly formed ring, yielding the stable phenanthridine product.

Caption: Generalized mechanism of the Morgan-Walls reaction.

Experimental Protocols & Workflow

The successful execution of the Morgan-Walls reaction hinges on the careful selection of reagents and conditions tailored to the substrate. Below are two validated protocols: a classical high-temperature method and a modern, milder alternative.

Overall Experimental Workflow

The synthesis typically begins with the construction of the N-acyl-2-aminobiphenyl precursor, often via a two-step sequence from commercially available starting materials.

Caption: Typical workflow for phenanthridine synthesis.

Protocol 1: Classical Morgan-Walls Reaction using POCl₃

This protocol is suitable for robust substrates that can withstand high temperatures and strongly acidic conditions.

Materials:

• N-acyl-2-aminobiphenyl (1.0 equiv)

• Phosphorus oxychloride (POCl₃) (3-5 equiv)

• Nitrobenzene (solvent)

• Round-bottom flask equipped with a reflux condenser and drying tube

• Heating mantle

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the N-acyl-2-aminobiphenyl (1.0 equiv) and nitrobenzene (to achieve a concentration of ~0.1-0.2 M).

• Reagent Addition: Slowly add phosphorus oxychloride (3-5 equiv) to the solution at room temperature with stirring. The addition may be exothermic.

• Heating: Heat the reaction mixture to reflux (typically 180-210 °C) and maintain for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup - Quenching: After cooling to room temperature, carefully and slowly pour the reaction mixture over crushed ice. Caution: This quenching process is highly exothermic and releases HCl gas. Perform in a well-ventilated fume hood.

• Neutralization: Basify the aqueous mixture by the slow addition of saturated NaHCO₃ solution until the pH is ~8-9.

• Extraction: Transfer the mixture to a separatory funnel and extract with DCM or EtOAc (3 x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to remove the solvent. The high-boiling nitrobenzene can often be removed via steam distillation or vacuum distillation.

• Purification: Purify the resulting crude residue by silica gel column chromatography to afford the desired phenanthridine.

Safety: Phosphorus oxychloride is highly corrosive and reacts violently with water. Nitrobenzene is toxic and readily absorbed through the skin. Handle both with extreme care in a chemical fume hood using appropriate personal protective equipment (PPE).

Protocol 2: Modern Tf₂O-Promoted Morgan-Walls Reaction

This mild protocol is ideal for substrates with sensitive functional groups.[5]

Materials:

• N-acyl-2-aminobiphenyl (1.0 equiv)

• Trifluoromethanesulfonic anhydride (Tf₂O) (1.2-1.5 equiv)

• 2-Fluoropyridine or 2,4,6-tri-tert-butylpyrimidine (TTBP) (1.5-2.0 equiv)

• Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

• Schlenk flask or oven-dried flask with septum

• Syringes for liquid transfer

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Add the N-acyl-2-aminobiphenyl (1.0 equiv) to an oven-dried flask and place it under an inert atmosphere (N₂ or Ar). Dissolve the substrate in anhydrous DCM (~0.1 M).

• Base Addition: Add the base (e.g., 2-fluoropyridine, 1.5 equiv) to the solution via syringe.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Activator Addition: Slowly add Tf₂O (1.2 equiv) dropwise via syringe over 5-10 minutes. A color change is often observed.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-6 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup - Quenching: Quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Extraction: Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2 x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

Data Summary: Comparative Reaction Conditions

The choice of conditions can significantly impact the reaction outcome. The following table summarizes representative examples from the literature.

Entry	Substrate (N-acyl group)	Reagent/Conditions	Solvent	Temp (°C)	Time (h)	Yield (%)
1	N-Benzoyl	POCl₃	Nitrobenzene	210	4	~70-80
2	N-Formyl	POCl₃	Nitrobenzene	210	2	~60-70
3	N-Acetyl	Tf₂O, 2-Fluoropyridine	CH₂Cl₂	0 to RT	2	92
4	N-Formyl (recalcitrant)	Tf₂O, TTBP	CH₂Cl₂	0 to RT	3	85
5	N-Pivaloyl	Tf₂O, 2-Fluoropyridine	MeCN	0 to RT	1	95

Yields are approximate and highly substrate-dependent. Data synthesized from principles described in cited literature.[3][5]

Expertise & Trustworthiness: Troubleshooting and Validation

Causality Behind Experimental Choices:

• Choice of Dehydrating Agent: POCl₃ is inexpensive and powerful but requires high temperatures, which can cause degradation of sensitive substrates. Tf₂O is more expensive but forms a highly reactive triflate-activated intermediate at low temperatures, enabling milder conditions and preserving delicate functional groups.[5]

• Solvent Selection: In the classical method, high-boiling solvents like nitrobenzene or polyphosphoric acid (PPA) are required to reach the necessary activation energy. In the Tf₂O method, aprotic solvents like DCM or MeCN are used to prevent reaction with the highly electrophilic anhydride and intermediates.

• Base in Tf₂O Method: A non-nucleophilic base (like 2-fluoropyridine or the sterically hindered TTBP) is crucial. It acts as a proton sponge to neutralize the triflic acid byproduct without competing with the intramolecular cyclization.

Troubleshooting Common Issues:

• Low or No Conversion:

  • Cause: Insufficient activation or a highly deactivated aromatic ring (e.g., with strongly electron-withdrawing groups).

  • Solution: For classical methods, ensure anhydrous conditions and fresh POCl₃. For Tf₂O methods, use freshly opened anhydride and ensure the base is non-nucleophilic and dry. If the substrate is deactivated, more forcing conditions or a switch to the Tf₂O protocol may be necessary.

• Formation of Byproducts/Charring:

  • Cause: Reaction temperature is too high or reaction time is too long, leading to decomposition. This is common in the POCl₃ method.

  • Solution: Monitor the reaction closely and stop it once the starting material is consumed. Consider switching to the milder Tf₂O protocol.

• Difficulty in Purification:

  • Cause: Residual high-boiling solvent (nitrobenzene) or polymeric side products.

  • Solution: Use steam distillation or high-vacuum distillation to remove nitrobenzene before chromatography. If polymerization is an issue, diluting the reaction mixture or using the milder Tf₂O method can prevent intermolecular side reactions.

Self-Validating System & Product Characterization: The identity and purity of the synthesized phenanthridine should be rigorously confirmed using a combination of standard analytical techniques:

• NMR Spectroscopy: ¹H and ¹³C NMR will confirm the core structure and substitution pattern.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) will verify the molecular formula.

• TLC/LC-MS: Used for reaction monitoring and purity assessment of the final compound.

References

• Synthesis of phenanthridines via a novel photochemically-mediated cyclization and application to the synthesis of triphaeridine. National Center for Biotechnology Information. [Link]

• Assembly of substituted phenanthridines via a cascade palladium-catalyzed coupling reaction, deprotection and intramolecular cyclization. Royal Society of Chemistry. [Link]

• Morgan–Walls reaction | Request PDF. ResearchGate. [Link]

• Tf2O-Promoted Morgan–Walls Reaction: From a Flexible Approach to Functionalized Phenanthridines and Quinazolines to the Short and Divergent Total Syntheses of Alkaloids. ResearchGate. [Link]

• Synthesis of Phenanthridine by Palladium Catalyzed Suzuki Coupling and Condensation Reaction. ResearchGate. [Link]

• Morgan-Walls reaction (Pictet-Hubert reaction) | Request PDF. ResearchGate. [Link]

Sources

• 1. Synthesis of phenanthridines via a novel photochemically-mediated cyclization and application to the synthesis of triphaeridine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Preparation of 3,8-Diamino-6-phenylphenanthridine from dinitro precursor

Executive Summary

This application note details the protocol for the reduction of 3,8-dinitro-6-phenylphenanthridine to 3,8-diamino-6-phenylphenanthridine (DAPP) . DAPP is the critical phenanthridine core used in the synthesis of DNA-intercalating dyes, including Ethidium Bromide and Propidium Iodide .[1][2][3]

This guide presents two validated methodologies:

• Iron-Mediated Reduction (Béchamp): A robust, cost-effective method suitable for scale-up.[1][2]

• Catalytic Hydrogenation (Pd/C): A cleaner, laboratory-scale method with simplified workup.

Target Audience: Synthetic Organic Chemists, Process Chemists, and Radiopharmaceutical Developers.

Chemical Context & Retrosynthesis

The transformation involves the six-electron reduction of two nitro groups attached to the rigid, planar phenanthridine scaffold.[1][2] The solubility of the dinitro precursor is generally poor, necessitating specific solvent systems to ensure complete conversion.

Reaction Scheme

The reduction proceeds through nitroso (

) and hydroxylamine ( ) intermediates before yielding the final amine ( ).[1][2]

Figure 1: General reduction pathway from dinitro precursor to diamine.[1][2]

Safety & Handling (CRITICAL)

• Mutagenicity: DAPP is a structural analog of Ethidium Bromide. It is a planar DNA intercalator and must be treated as a potential mutagen and carcinogen .

• PPE: Double nitrile gloves, P100 respirator or chemical fume hood, and Tyvek sleeves are mandatory.

• Waste: All solid and liquid waste must be segregated as "Cytotoxic/Genotoxic Waste."

Protocol A: Iron-Mediated Reduction (Béchamp)

Best for: Scale-up (>10g), cost-efficiency, and tolerance to impure starting materials.[1][2] Mechanism: Electron transfer from metallic iron in the presence of a proton source (acid).

Reagents & Equipment

Component	Specification	Role
3,8-Dinitro-6-phenylphenanthridine	>95% Purity	Precursor
Iron Powder	325 mesh, reduced	Reductant
Ethanol (EtOH)	95% or Absolute	Solvent
Hydrochloric Acid (HCl)	12 M (Conc.)[1][2]	Catalyst/Electrolyte
Sodium Hydroxide (NaOH)	20% w/v aq. solution	Neutralization

Step-by-Step Procedure

• Slurry Preparation:

  • In a 3-neck round-bottom flask equipped with a mechanical stirrer and reflux condenser, suspend 10.0 g (25.8 mmol) of 3,8-dinitro-6-phenylphenanthridine in 300 mL of 80% Ethanol/Water .

  • Note: The starting material will likely not dissolve completely. This is normal.

• Iron Activation:

  • Add 15.0 g (268 mmol, ~10 equiv) of Iron powder to the suspension.

  • Heat the mixture to near reflux (

    ).

• Initiation:

  • Dropwise, add 2.0 mL of Conc. HCl through the condenser or addition funnel.

  • Caution: The reaction is exothermic. Hydrogen gas may evolve. Ensure vigorous stirring to prevent iron clumping.

• Reflux & Monitoring:

  • Reflux the mixture for 2–4 hours .

  • Endpoint: The yellow/brown suspension typically darkens. Monitor by TLC (DCM:MeOH 9:1). The starting material spot (

    ) should disappear, replaced by a lower fluorescent spot (blue/purple fluorescence under UV).

• Hot Filtration (Critical Step):

  • While the mixture is still boiling , add a spatula of Celite.

  • Filter immediately through a pre-heated Büchner funnel (Celite pad) to remove iron oxide sludge.

  • Why: DAPP is moderately soluble in hot ethanol but will precipitate upon cooling. If the filtrate cools during filtration, product will be lost in the iron cake.

  • Wash the iron cake with 50 mL boiling ethanol .

• Precipitation:

  • Concentrate the filtrate to approximately 100 mL under reduced pressure.

  • Pour the concentrate into 400 mL of ice-cold water .

  • Basify to pH 10–11 using 20% NaOH . The diamine will precipitate as a flocculent solid.

• Isolation:

  • Filter the solid, wash with copious water (to remove inorganic salts), and dry in a vacuum oven at

    .

Protocol B: Catalytic Hydrogenation

Best for: Laboratory scale (<5g), high purity requirements, and cleaner workup.

Reagents & Equipment

Component	Specification	Role
Palladium on Carbon	10% Pd/C (wet support)	Catalyst
Solvent System	DMF : Ethanol (1:[1][2]1)	Solvent
Hydrogen Gas	Balloon or Hydrogenator	Reductant

Step-by-Step Procedure

• Dissolution:

  • Dissolve 2.0 g of dinitro precursor in 40 mL of DMF/Ethanol (1:1) .

  • Note: DMF is required to solubilize the planar aromatic system; Ethanol alone is often insufficient at room temperature.

• Catalyst Addition:

  • Under an Argon blanket, add 0.2 g (10 wt%) of 10% Pd/C.

  • Safety: Pd/C is pyrophoric when dry. Always use wet catalyst or keep wet with solvent.

• Hydrogenation:

  • Purge the vessel with

    gas (3 cycles of vacuum/fill).

  • Stir vigorously under

    atmosphere (balloon pressure is usually sufficient; 40 psi if using a Parr shaker) for 12–16 hours at RT.

• Workup:

  • Filter the mixture through a 0.45

    m PTFE membrane or Celite to remove the catalyst.

  • Caution: Do not let the filter cake dry out (fire hazard). Wash with water immediately.[4][5]

  • Evaporate the solvent (DMF requires high vacuum/heat).

  • Recrystallize the residue from Ethanol/Water .

Purification & Characterization

Purification Strategy: Acid-Base Extraction

If the crude product is dark or impure, use the amphoteric nature of the amine for purification.[2]

Figure 2: Acid-Base purification workflow utilizing the basicity of the amino groups.[1][2]

Analytical Parameters

• Appearance: Yellow to orange powder.[6]

• Melting Point: 196–198 °C (Lit. varies, often decomposes).

• 1H NMR (DMSO-d6):

  • Look for the disappearance of the downfield signals associated with protons ortho to the nitro groups.

  • New broad singlet at

    ppm corresponding to (exchangeable with ).[1][2]

• Mass Spectrometry (ESI+):

  .

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Reduction	Insolubility of precursor	Add DMF or increase reaction temperature. For Fe reduction, ensure vigorous mechanical stirring.
Low Yield (Iron Method)	Product trapped in Iron sludge	Ensure filtration is done boiling hot . Wash the iron cake extensively with hot ethanol.
Dark/Tar Product	Oxidation of amines	Perform reaction and workup under Nitrogen/Argon. Store product in the dark at .
Filter Clogging	Fine Iron particles	Use a thicker pad of Celite. Do not use paper filters alone.

References

• Watkins, T. I. (1952).[7] Trypanocides of the phenanthridine series.[7][8][9][10] Part I. The effect of changing the quaternary grouping in dimidium bromide. Journal of the Chemical Society, 3059-3064.[1][2]

• Woolfe, G. (1952).[9] The trypanocidal action of phenanthridine compounds. I. Derivatives of dimidium with changed quaternizing groups. Annals of Tropical Medicine & Parasitology, 46(4), 285–288.[9]

• Luedtke, N. W., et al. (2005).[11] On the electronic structure of ethidium. Chemistry – A European Journal, 11(2), 495-508.[1][2]

• Cimecioglu, A. L., et al. (1995).[11] Aromatic polyamides of 3,8-diamino-6-phenylphenanthridine. Macromolecules, 28(18), 6343-6346.[1][2][11]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 104052, 3,8-Diamino-6-phenylphenanthridine.[1][2][12]

Sources

• 1. CAS 52009-64-0: 3,8-Diamino-6-phenylphenanthridine [cymitquimica.com]
• 2. Page loading... [wap.guidechem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. adipogen.com [adipogen.com]
• 7. 585. Trypanocides of the phenanthridine series. Part I. The effect of changing the quaternary grouping in dimidium bromide - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 8. 289. Trypanocides of the phenanthridine series. Part II. Pyrimidinyl-phenanthridines - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 9. Trypanocidal action of phenanthridine compounds: further 2:7-diamino phenanthridinium compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BJOC - Come-back of phenanthridine and phenanthridinium derivatives in the 21st century [beilstein-journals.org]
• 11. 3,8-Diamino-6-phenylphenanthridine 98 52009-64-0 [sigmaaldrich.com]
• 12. 3,8-Diamino-6-phenyl-phenanthridine | C19H16N3+ | CID 3081536 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Iron-Acid Mediated Reduction of Dinitro Phenanthridines

Abstract

This guide provides a comprehensive technical overview and detailed experimental protocols for the reduction of dinitro phenanthridines to their corresponding amino derivatives using the iron-acid reduction method, classically known as the Béchamp reduction.[1][2] Diamino phenanthridines are crucial intermediates in the synthesis of biologically active compounds, fluorescent probes, and advanced materials. The iron-acid method offers a robust, cost-effective, and scalable approach for this transformation, demonstrating excellent functional group tolerance.[3][4] This document delineates the reaction mechanism, discusses critical experimental parameters, provides step-by-step protocols for both complete and selective partial reduction, and offers practical guidance on reaction workup, purification, and safety.

Introduction: The Béchamp Reduction in Modern Synthesis

The conversion of aromatic nitro compounds to primary amines is a cornerstone transformation in organic synthesis. While various methods exist, including catalytic hydrogenation and reductions with other metals like tin, the use of iron powder in an acidic medium remains highly relevant, particularly in industrial applications and complex molecule synthesis.[5] First reported by Antoine Béchamp in 1854, this method's enduring appeal lies in its operational simplicity, the low cost and low toxicity of iron, and its remarkable chemoselectivity.[2][6]

For substrates like dinitro phenanthridines, the iron-acid system presents a key advantage: the potential for selective reduction. By carefully controlling reaction conditions, it is possible to reduce either one or both nitro groups, providing access to valuable nitro-amino or diamino phenanthridine scaffolds.[7]

Reaction Mechanism and Stoichiometry

The reduction of a nitro group to an amine is a six-electron process. In the Béchamp reduction, iron metal (Fe⁰) acts as the electron donor, being oxidized to iron(II) and iron(III) states. The acidic medium serves as the proton source. The reaction proceeds through a series of intermediates, including nitroso and hydroxylamine species.[2]

The overall balanced equation for the reduction of a single nitro group is:

R-NO₂ + 3 Fe + 6 H⁺ → R-NH₂ + 3 Fe²⁺ + 2 H₂O

In practice, the iron is consumed to form iron oxides and hydroxides, and a stoichiometric excess of iron is required to drive the reaction to completion.[8]

Caption: Stepwise reduction pathway for one nitro group on a dinitro phenanthridine scaffold.

Critical Experimental Parameters: A Deeper Look

The success of the iron-acid reduction hinges on the careful control of several key variables. Understanding the role of each component is crucial for optimization and troubleshooting.

• Iron Source and Activation:

  • Causality: The physical form and surface area of the iron are critical. Fine iron powder (<100 mesh) is preferred over filings or turnings due to its higher surface area, which leads to a faster reaction rate. The reaction is heterogeneous, occurring on the surface of the metal.

  • Expert Insight: Commercial iron powder is often passivated by a thin oxide layer. Pre-activation by briefly washing the powder with dilute acid (e.g., HCl) can remove this layer, significantly enhancing reactivity.[9] This is particularly useful for less reactive substrates.

• Choice of Acid:

  • Acetic Acid (AcOH): Often used in a mixture with a co-solvent like ethanol. Acetic acid provides a moderately acidic environment and is less corrosive than mineral acids. It is an excellent choice for substrates sensitive to strongly acidic conditions.[3]

  • Hydrochloric Acid (HCl): Used in smaller, often catalytic, amounts. The in-situ generation of ferrous chloride (FeCl₂) is thought to accelerate the reaction.[2] However, care must be taken as excess HCl can lead to unwanted side reactions or degradation of acid-sensitive substrates.

  • Ammonium Chloride (NH₄Cl): Provides a buffered, mildly acidic medium (pH ~4-6). This is one of the mildest and most functional-group-tolerant systems, making it an excellent starting point for complex molecules.

• Solvent System:

  • Causality: Dinitro phenanthridines are often poorly soluble in water alone. A co-solvent is typically necessary to solubilize the starting material and facilitate its interaction with the heterogeneous iron catalyst.

  • Recommended Systems: Ethanol/water, methanol/water, or THF/water mixtures are commonly employed. The alcohol co-solvent enhances substrate solubility, while water is essential for the reaction chemistry and helps to dissolve the acid/salt.

• Temperature and Reaction Time:

  • Causality: Most iron-acid reductions are exothermic and are typically run at elevated temperatures (reflux) to ensure a reasonable reaction rate.[10] The reaction progress should be monitored by an appropriate analytical method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the point of completion.

  • Expert Insight: For selective reduction of one nitro group, lower temperatures and shorter reaction times are generally favored. A screening of conditions is recommended to find the optimal balance for producing the desired nitro-amino phenanthridine.

Experimental Protocols

Safety First: Aromatic nitro compounds can be toxic and are often energetic. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated fume hood. The reduction reaction can be highly exothermic; ensure proper cooling is available and perform initial scale-up reactions with caution.

Protocol 1: Complete Reduction to Diamino Phenanthridine

This protocol outlines a general procedure for the exhaustive reduction of both nitro groups.

Materials:

• Dinitro phenanthridine (1.0 eq)

• Iron powder, fine grade (<100 mesh) (10.0 eq)

• Ethanol (or Methanol)

• Water

• Ammonium Chloride (NH₄Cl) (8.0 eq)

• Celite® 545

• Ethyl Acetate

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the dinitro phenanthridine (1.0 eq) and iron powder (10.0 eq).

• Solvent Addition: Add ethanol and water in a 4:1 ratio (e.g., 16 mL ethanol and 4 mL water per gram of substrate).

• Initiation: Add ammonium chloride (8.0 eq) to the suspension.

• Reaction: Heat the mixture to reflux (typically 80-90°C) with vigorous stirring. The reaction mixture will turn dark.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS. The disappearance of the starting material and any mono-reduced intermediate typically indicates completion (usually 2-6 hours).

• Workup - Filtration: Cool the reaction mixture to room temperature. Dilute with ethyl acetate. Filter the entire mixture through a pad of Celite® in a Büchner funnel to remove the iron and iron salts. Wash the Celite® pad thoroughly with several portions of hot ethanol or ethyl acetate to recover all the product.

• Workup - Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer with saturated NaHCO₃ solution to neutralize any remaining acid, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude diamino phenanthridine.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/hexanes).

Protocol 2: Selective Mono-Reduction to Nitro-Amino Phenanthridine

This protocol is a starting point for achieving selective reduction of one nitro group. Optimization of temperature and stoichiometry will likely be required.

Materials:

• Same as Protocol 1, but with adjusted stoichiometry.

• Glacial Acetic Acid (AcOH)

Procedure:

• Setup: To a round-bottom flask with a condenser and stir bar, add the dinitro phenanthridine (1.0 eq).

• Solvent Addition: Add a mixture of ethanol and glacial acetic acid (e.g., 5:1 ratio, 20 mL total per gram of substrate).

• Reagent Addition: Add iron powder (3.0 - 4.0 eq).

• Reaction: Heat the mixture to a moderate temperature (e.g., 50-60°C) with vigorous stirring.

• Monitoring: Monitor the reaction very carefully by TLC or LC-MS every 15-30 minutes. The goal is to stop the reaction when the starting material is consumed, but before a significant amount of the diamino product is formed.

• Workup: Once the desired conversion is reached, immediately cool the reaction in an ice bath and filter it hot and quickly through a pad of Celite® to remove the unreacted iron.

• Neutralization and Extraction: Carefully neutralize the filtrate with saturated NaHCO₃ solution (Caution: CO₂ evolution!). Extract the product with ethyl acetate.

• Drying and Concentration: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purification is critical to separate the desired mono-reduced product from the starting material and the di-reduced byproduct. Column chromatography is typically required.

Data Summary and Workflow Visualization

Table 1: Typical Reaction Parameters

Parameter	Complete Reduction (Protocol 1)	Selective Mono-Reduction (Protocol 2)	Rationale
Substrate	Dinitro Phenanthridine	Dinitro Phenanthridine	Target molecule for reduction.
Iron Powder (eq)	10.0	3.0 - 4.0	Excess iron drives the reaction to completion; limited iron favors partial reduction.
Acid/Salt (eq)	NH₄Cl (8.0)	Acetic Acid (as solvent)	NH₄Cl provides a mild, buffered system; AcOH offers controlled acidity.
Solvent System	Ethanol/Water (4:1)	Ethanol/Acetic Acid (5:1)	Ensures substrate solubility and provides necessary proton source/medium.
Temperature	Reflux (~85°C)	50-60°C	Higher temperature for full conversion; lower temperature enhances selectivity.
Typical Time	2-6 hours	1-3 hours (monitor closely)	Reaction is stopped at optimal conversion for the desired product.

Experimental Workflow Diagram

Caption: General experimental workflow for the iron-acid reduction of dinitro phenanthridines.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	Inactive iron; poor substrate solubility; insufficient heating or time.	Activate iron with dilute acid. Try a different solvent system (e.g., add THF). Increase reaction time or temperature.
Low Yield	Product lost in iron sludge; product degradation; incomplete reaction.	Wash the Celite® filter cake thoroughly with hot solvent. Use milder conditions (NH₄Cl). Ensure reaction goes to completion.
Difficult Filtration	Fine iron oxide/hydroxide particles clogging the filter.	Use a thick pad of Celite®. Dilute the reaction mixture significantly with solvent before filtering. Centrifugation followed by decanting can also be effective.
No Selectivity	Reaction conditions are too harsh (high temp, excess iron).	Reduce the temperature, shorten the reaction time, and use a limiting amount of iron powder. Monitor the reaction progress closely.

References

• Dey, R., Mukherjee, N., Ahammed, S., & Ranu, B. C. (2012). Highly selective reduction of nitroarenes by iron(0) nanoparticles in water. Chemical Communications, 48(63), 7982-7984. [Link]

• Wienhöfer, G., von der Assen, A., & Beller, M. (2010). Iron-catalyzed selective reduction of nitroarenes to anilines using organosilanes. Chemical Communications, 46(10), 1769-1771. [Link]

• Beller, M., et al. (2010). Iron-catalyzed selective reduction of nitroarenes to anilines using organosilanes. Chemical Communications. [Link]

• Chem-Station. (n.d.). Bechamp Reduction. Chem-Station International Edition. [Link]

• Wikipedia. (2023). Béchamp reduction. In Wikipedia. [Link]

• Grokipedia. (n.d.). Reduction of nitro compounds. [Link]

• Takemoto, T., et al. (1984).

• Wikipedia. (2023). Reduction of nitro compounds. In Wikipedia. [Link]

• Continuous reduction process. (1980). U.S.

• Scribd. (n.d.). Chemists' Guide to Béchamp Reduction. [Link]

• Rhodium Archive. (n.d.). Reduction of Nitro-Aromatics with Activated Iron. [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. [Link]

• Patil, R. D., & Sasson, Y. (2015). Chemoselective Reduction of Nitroarenes to Aromatic Amines with Commercial Metallic Iron Powder in Water Under Mild Reaction Conditions. Journal of Chemical and Pharmaceutical Sciences, 8(4), 734-739. [Link]

• Common Organic Chemistry. (n.d.). Nitro Reduction - Iron (Fe). [Link]

Sources

• 1. Bechamp Reduction (Chapter 14) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. Béchamp reduction - Wikipedia [en.wikipedia.org]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. longdom.org [longdom.org]
• 5. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 6. grokipedia.com [grokipedia.com]
• 7. (PDF) Iron-catalyzed selective reduction of nitroarenes to anilines using organosilanes [academia.edu]
• 8. US4217304A - Continuous reduction process - Google Patents [patents.google.com]
• 9. Reduction of Nitro-Aromatics with Activated Iron - [www.rhodium.ws] [chemistry.mdma.ch]
• 10. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]

Application Note: Recrystallization Protocols for 3,8-Dinitro-6-phenylphenanthridinium Chloride

This Application Note is designed for researchers and process chemists handling 3,8-Dinitro-6-phenylphenanthridinium chloride .

Note on Chemical Identity: In the context of phenanthridine synthesis (specifically trypanocides like Isometamidium or Ethidium), the term "phenanthridinium chloride" typically refers to the quaternary ammonium salt , most commonly the 5-methyl or 5-ethyl derivative (e.g., 5-methyl-3,8-dinitro-6-phenylphenanthridinium chloride, CAS 94094-42-5). The protocols below are optimized for this cationic species but are chemically valid for the protonated hydrochloride salt with minor adjustments noted in the text.

Executive Summary

3,8-Dinitro-6-phenylphenanthridinium chloride is a rigid, planar, cationic polycyclic aromatic hydrocarbon (PAH). Its purification is governed by two competing solubility factors:

• Ionic Character: The chloride salt requires high-dielectric, polar protic solvents (Water, MeOH) for dissolution.

• Lipophilic Aromatic Core: The large hydrophobic phenanthridine scaffold limits solubility in cold water and necessitates organic co-solvents or high temperatures to disrupt

  - stacking interactions.

Recommended Solvent System:

• Primary System (High Purity): Methanol / Diethyl Ether (Solvent / Anti-solvent).

• Secondary System (Scalable/Green): Hot Water (requires temperatures >90°C).

Solvent Selection Strategy

The following matrix details the solubility profile based on the "Like Dissolves Like" principle applied to large organic salts.

Solvent Class	Specific Solvent	Solubility Behavior	Suitability
Polar Protic	Water	Insoluble (Cold) / Soluble (Hot)	Excellent (Single-solvent method)
Polar Protic	Methanol (MeOH)	Soluble (Warm) / Soluble (Cold)	Good (Requires anti-solvent)
Polar Protic	Ethanol (EtOH)	Moderately Soluble (Hot)	Good (Slower crystallization)
Polar Aprotic	Acetone	Sparingly Soluble	Anti-Solvent
Non-Polar	Diethyl Ether	Insoluble	Anti-Solvent (Best for MeOH pairs)
Non-Polar	Hexane/Pentane	Insoluble	Anti-Solvent (Prone to oiling out)

Mechanism of Purification

• Impurity Rejection: Unreacted neutral precursor (3,8-dinitro-6-phenylphenanthridine) is insoluble in water and can be removed via hot filtration . Inorganic salts (if present from ion exchange) generally remain dissolved in the aqueous mother liquor or are filtered off if using dry methanol.

• Crystallization Force: The planar cations tend to stack aggressively. Slow cooling is critical to prevent the trapping of solvent or impurities within the crystal lattice (occlusion).

Detailed Experimental Protocols

Method A: The Methanol/Ether Layering Method (Recommended for <5g)

This method yields the highest purity crystals suitable for analytical characterization (NMR, XRD).

Materials:

• Crude 3,8-Dinitro-6-phenylphenanthridinium chloride

• Methanol (HPLC Grade)

• Diethyl Ether (Anhydrous)

• Activated Charcoal (Optional)

Protocol:

• Dissolution: Place the crude solid in a round-bottom flask. Add the minimum amount of warm Methanol (40-50°C) required to fully dissolve the solid.

  • Note: Do not boil methanol vigorously.

• Clarification: If the solution is dark or contains particulates, add activated charcoal (1% w/w), stir for 5 minutes, and filter through a Celite pad while warm.

• Concentration: Evaporate the methanol on a rotary evaporator until the solution becomes slightly viscous or the first crystals usually appear.

• Anti-Solvent Addition:

  • Transfer the concentrated solution to an Erlenmeyer flask.

  • Add Diethyl Ether dropwise with swirling until a persistent turbidity (cloudiness) forms.

  • Add a few drops of Methanol to just clear the turbidity.

• Crystallization: Cover the flask with Parafilm (poke small holes) or a loose stopper. Allow it to stand undisturbed at room temperature for 2-4 hours, then move to a refrigerator (4°C) overnight.

• Isolation: Filter the yellow/orange needles via vacuum filtration.[1] Wash with cold Ether.

Method B: Aqueous Recrystallization (Scalable >5g)

Ideal for removing neutral organic impurities (unquaternized starting material).

Protocol:

• Slurry: Suspend the crude salt in distilled water (approx. 10 mL per gram of solid).

• Heating: Heat the slurry to reflux (100°C) with vigorous stirring.

  • Observation: The salt should dissolve.[2] If an oily residue remains at the bottom, this is likely unreacted neutral phenanthridine.

• Hot Filtration (Critical): While maintaining the solution near boiling, filter rapidly through a pre-heated fluted filter paper or a heated sintered glass funnel. This removes the insoluble neutral impurities.

• Slow Cooling: Allow the clear yellow/orange filtrate to cool to room temperature slowly (wrap the flask in a towel to insulate).

  • Warning: Rapid cooling will cause the product to precipitate as an amorphous powder or oil.

• Final Crystallization: Once at room temperature, cool in an ice bath (0°C) for 1 hour to maximize yield.

• Drying: Collect crystals by filtration. Dry in a vacuum oven at 50°C over

  (hygroscopic nature varies).

Process Visualization

The following diagram illustrates the decision logic and workflow for purifying this compound.

Figure 1: Decision matrix for solvent selection based on scale and impurity profile.

Troubleshooting & Critical Parameters

Issue: "Oiling Out"

• Symptom: The product separates as a liquid droplet phase rather than crystals upon cooling.

• Cause: The temperature dropped too quickly, or the solvent polarity gap is too wide (e.g., adding Hexane to Methanol too fast).

• Remedy: Re-heat the mixture until clear. Add a "seed crystal" of pure product. Allow to cool extremely slowly (e.g., leave in the oil bath as it cools down). Use Acetone instead of Ether/Hexane as the anti-solvent, as it is slightly more polar.

Issue: Low Yield

• Cause: High solubility of the salt in the mother liquor.

• Remedy:

  • For Method B (Water): Add a small amount of Sodium Chloride (NaCl) to the cold solution ("Salting out"), though this may contaminate the product with inorganic salt. Better to simply chill to 0°C.

  • For Method A (MeOH): Increase the ratio of Ether.

Safety Note

• Nitro Compounds: While generally stable, polynitro aromatic compounds can be energetic. Avoid heating dry solids to decomposition temperatures (>250°C).

• Toxicology: Phenanthridinium salts are DNA intercalators (similar to Ethidium Bromide). Handle with extreme caution. Wear nitrile gloves, lab coat, and work in a fume hood. Treat all waste as hazardous genotoxic material.

References

• Lunn, G., & Sansone, E. B. (1987). Destruction of hazardous chemicals in the laboratory. Wiley-Interscience.

• Solubility Data & Analogues

  • Watkins, T. I. (1952). Trypanocides of the Phenanthridine Series.[3] Part I. The Effect of Changing the Quaternary Group in Dimidium Bromide. Journal of the Chemical Society, 3059-3064. Link

• General Recrystallization Techniques

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. Link

• Specific Compound Data (Precursor)

  • PubChem.[4] (n.d.). 3,8-Dinitro-6-phenylphenanthridinium chloride (Compound Summary). National Library of Medicine. Retrieved from (Note: Verify specific salt form CAS 94094-42-5).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. US7268256B2 - Method of purifying quaternary alkyl ammonium salt and quaternary alkyl ammonium salt - Google Patents [patents.google.com]
• 3. EP1314727B1 - Direct synthesis of quaternary phenanthridinium salts - Google Patents [patents.google.com]
• 4. 3,8-Dinitro-6-phenylphenanthridine | C19H11N3O4 | CID 3019093 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis of Propidium Iodide using dinitro phenanthridine intermediates

Application Note: Advanced Synthesis Protocol for Propidium Iodide

Executive Summary

This technical guide details the synthesis of Propidium Iodide (PI) , a stoichiometric DNA-intercalating fluorophore, utilizing 3,8-dinitro-6-phenylphenanthridine as the defining scaffold.[1] Unlike generic protocols that modify commercially available Ethidium Bromide, this route creates the molecule de novo from the dinitro core. This approach allows for precise control over the linker chain length (propyl vs. ethyl) and ensures high isomeric purity, critical for pharmaceutical and flow cytometry applications.

Key Advantages of this Protocol:

• Structural Fidelity: Direct synthesis avoids contamination with ethyl-linked analogs (Ethidium derivatives).

• Scalability: Utilizes robust nitro-reduction chemistry (Bechamp) compatible with kilogram-scale production.

• Purity: Stepwise functionalization prevents the formation of isobaric impurities common in one-pot alkylations.

Safety & Hazard Warning (Critical)

• Mutagenicity: Propidium Iodide and its phenanthridine intermediates are potent mutagens. They function by intercalating into DNA double helices, causing frameshift mutations.

• Explosion Hazard: Polynitro aromatic compounds (intermediates) can be shock-sensitive. Maintain strict temperature control during the Morgan-Walls cyclization and subsequent alkylations.

• Chemical Hygiene: All procedures must be conducted in a Class II Biological Safety Cabinet or a high-flow chemical fume hood. Double-gloving (Nitrile/Laminate) is mandatory.

Synthetic Strategy & Mechanism

The synthesis is divided into four distinct phases. The logic dictates that N-alkylation of the phenanthridine ring must precede the reduction of nitro groups .

• Rationale: The ring nitrogen (N-5) is nucleophilic but sterically hindered. If the nitro groups are reduced to primary amines first (positions 3 and 8), alkylation would preferentially occur at these highly nucleophilic exocyclic amines, leading to irreversible side products. Retaining the electron-withdrawing nitro groups during alkylation directs the reaction to the ring nitrogen, albeit requiring forcing conditions.

Visual Workflow (DOT Diagram)

Caption: Stepwise synthetic pathway from the dinitro core to Propidium Iodide, highlighting the critical order of alkylation before reduction.

Detailed Experimental Protocols

Phase 1: Preparation of the Dinitro Scaffold

Note: If starting from commercially available 3,8-dinitro-6-phenylphenanthridine, skip to Phase 2.

Precursor Synthesis (Morgan-Walls Reaction):

• Reactants: 2-benzamido-4,4'-dinitrobiphenyl.

• Cyclization Agent: Phosphorus Oxychloride (

  ).

• Solvent: Nitrobenzene (High boiling point required).

• Protocol:

  • Suspend 2-benzamido-4,4'-dinitrobiphenyl (0.1 mol) in nitrobenzene (200 mL).

  • Add

    (0.15 mol) dropwise.

  • Reflux at 210°C for 4 hours. Caution: HCl gas evolution.

  • Cool and pour into ice water. Neutralize with

    .

  • Filter the yellow precipitate (3,8-dinitro-6-phenylphenanthridine). Recrystallize from chlorobenzene.

Phase 2: N-Alkylation (The Linker Attachment)

This is the rate-limiting step due to the electronic deactivation of the ring by nitro groups.

• Reagents:

  • 3,8-Dinitro-6-phenylphenanthridine (10.0 g, 29 mmol)

  • 1,3-Dibromopropane (58.0 g, 290 mmol) – 10x excess essential to prevent dimerization (cross-linking two phenanthridines).

  • Solvent: Nitrobenzene (50 mL)

• Procedure:

  • Combine the dinitro compound and 1,3-dibromopropane in a round-bottom flask equipped with a reflux condenser and calcium chloride drying tube.

  • Heat the mixture to 160°C (oil bath) for 12–16 hours. The suspension will gradually dissolve as the quaternary salt forms.

  • Cool to room temperature.

  • Precipitate the product by adding Diethyl Ether (200 mL) with vigorous stirring.

  • Filter the crude quaternary salt: 3,8-dinitro-5-(3-bromopropyl)-6-phenylphenanthridinium bromide .

  • Wash with ether to remove residual nitrobenzene and unreacted dibromopropane.

Phase 3: Side-Chain Functionalization & Quaternization

We now convert the terminal bromide to the quaternary ammonium headgroup.

• Step 3A: Amination

  • Suspend the intermediate from Phase 2 (10 g) in Absolute Ethanol (100 mL).

  • Add Diethylamine (5.0 mL, excess).

  • Reflux for 3 hours. The terminal bromine is displaced by diethylamine.

  • Evaporate solvent to dryness.

• Step 3B: Methylation (Formation of Propidium Core)

  • Redissolve the residue in dry Methanol (50 mL).

  • Add Methyl Iodide (MeI) (5.0 mL). Caution: MeI is a neurotoxin and alkylating agent.

  • Reflux gently for 2 hours. This step:

    • Quaternizes the diethylamine to a diethyl-methyl-ammonium group.

    • Exchanges the Bromide counterions for Iodide (due to solubility product differences and excess Iodide).

  • Cool and filter the red/orange precipitate. This is 3,8-dinitro-propidium diiodide .

Phase 4: Reduction (Activation of Fluorophore)

The final step converts the non-fluorescent dinitro compound into the highly fluorescent diamino product.

• System: Bechamp Reduction (Iron/Acid).

• Procedure:

  • Suspend the dinitro-propidium salt (5.0 g) in water (150 mL) containing 1 mL of concentrated HCl.

  • Heat to 95°C.

  • Add Iron Powder (reduced, 325 mesh) (5.0 g) in small portions over 30 minutes.

  • Stir vigorously at 95°C for 2 hours. The color will shift from yellow/orange to a deep, dark red.

  • Workup (Critical):

    • Basify the hot solution slightly with Sodium Acetate to precipitate iron salts.

    • Filter hot through Celite to remove iron sludge.

    • The filtrate contains the Propidium Iodide.

  • Crystallization: Add excess Potassium Iodide (KI) to the filtrate to salt out the product (Common Ion Effect). Cool to 4°C overnight.

  • Collect the dark red crystals. Recrystallize from water/methanol.

Quality Control & Characterization

Parameter	Specification	Method
Appearance	Dark red/purple crystalline powder	Visual
Purity	> 95%	HPLC (C18 column, Acetonitrile/Water gradient)
Identity	Confirmed Structure	1H-NMR (DMSO-d6)
Solubility	Soluble in water, PBS	1 mg/mL test
Excitation Max	535 nm	UV-Vis Spectroscopy
Emission Max	617 nm (bound to DNA)	Fluorescence Spectroscopy

HPLC Note: The dinitro intermediate elutes significantly later than the final diamino product due to the lack of polar amino groups. Monitor the disappearance of the peak at relative retention time (RRT) 1.4.

Mechanism of Action (Application Context)

To validate the synthesized product, one must understand its binding mechanism. PI is membrane-impermeable and only stains cells with compromised membranes (dead cells).[2]

Caption: Mechanism of fluorescence enhancement upon DNA intercalation.

References

• Watkins, T. I. (1952).[3] Trypanocides of the phenanthridine series.[4][3][5] Part I. The effect of changing the quaternary grouping in dimidium bromide. Journal of the Chemical Society, 3059-3064. Link

• Waring, M. J. (1965). Complex formation between ethidium bromide and nucleic acids. Journal of Molecular Biology, 13(1), 269-282. Link

• Hudson, B. W., Upholt, W. B., Devinny, J., & Vinograd, J. (1969). The use of an ethidium analogue in the dye-buoyant density procedure for the isolation of closed circular DNA: The variation of the superhelix density of mitochondrial DNA. Proceedings of the National Academy of Sciences, 62(3), 813-820. Link

• Atwell, G. J., & Cain, B. F. (1967). Potential Antitumor Agents.[5][6][7] V. Bisquaternary Salts of the Phenanthridine Series. Journal of Medicinal Chemistry, 10(4), 706–713. Link

• Sigma-Aldrich. (2023). Propidium Iodide Product Specification and Safety Data Sheet (SDS). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cdn.stemcell.com [cdn.stemcell.com]
• 3. 585. Trypanocides of the phenanthridine series. Part I. The effect of changing the quaternary grouping in dimidium bromide - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Come-back of phenanthridine and phenanthridinium derivatives in the 21st century - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sciencemadness.org [sciencemadness.org]
• 7. researchgate.net [researchgate.net]

Application Note: Optimized Protocol for the N-Alkylation of 3,8-Dinitro-6-Phenylphenanthridine

Introduction & Strategic Context

The N-alkylation of 3,8-dinitro-6-phenylphenanthridine is the critical bottleneck in the synthesis of phenanthridinium-based DNA intercalators, including Ethidium Bromide and Propidium Iodide .

This transformation is chemically non-trivial due to the "Reluctant Nucleophile" paradox:

• Steric Hindrance: The bulky phenyl group at the C-6 position creates significant steric shielding around the N-5 nitrogen, impeding the approach of alkylating agents.

• Electronic Deactivation: The two nitro groups at positions 3 and 8 are strong electron-withdrawing groups (EWGs), significantly reducing the electron density of the phenanthridine ring and lowering the nucleophilicity of the N-5 lone pair.

Consequently, standard alkylation conditions (e.g., alkyl halides in acetone) often fail. This protocol details a high-temperature quaternization strategy using Diethyl Sulfate (DES) in Nitrobenzene , optimized to overcome the activation energy barrier while preventing thermal decomposition (tarring).

Reaction Mechanism & Chemical Logic

The reaction proceeds via an

mechanism where the phenanthridine nitrogen attacks the ethyl group of diethyl sulfate.

The Challenge of Sterics and Electronics

The 6-phenyl ring is not coplanar with the phenanthridine core due to steric clash with protons at C-1 and C-10. However, it still projects enough bulk to hinder the

trajectory. High thermal energy ( ) is required to populate the transition state.

Solvent Selection: Why Nitrobenzene?

• Boiling Point (

  ): Allows the reaction to proceed at the required range without pressurization.

• Polarity: Stabilizes the transition state and the resulting ionic product (phenanthridinium salt), preventing premature precipitation that could occlude unreacted material.

Mechanistic Pathway

Figure 1: Mechanistic pathway highlighting the high energy barrier imposed by steric and electronic factors.

Safety Profile (CRITICAL)

This protocol involves high hazards.[1][2] Adherence to these controls is mandatory.

Hazard Class	Specific Risk	Control Measure
Carcinogen	Diethyl Sulfate (DES) is a potent alkylating agent and suspected carcinogen.	Use only in a certified fume hood. Double-glove (Nitrile + Laminate). Destroy excess DES with aqueous ammonia/NaOH during waste disposal.
Toxic Solvent	Nitrobenzene is toxic by inhalation and skin absorption.	Do not breathe vapors. maintain hood sash at lowest safe position.
Thermal	Reaction temperature ( ) exceeds the flash point of many common solvents.	Ensure water is excluded (DES hydrolyzes violently at high T). Use a sand bath or oil bath with digital thermal cutoff.

Experimental Protocol

Materials

• Precursor: 3,8-Dinitro-6-phenylphenanthridine (Dry, powdered).

• Alkylating Agent: Diethyl Sulfate (99%+ purity).

• Solvent: Nitrobenzene (Reagent grade, anhydrous).

• Workup Reagents: Diethyl ether (or Toluene for a greener alternative), Ethanol.

Step-by-Step Methodology

Phase 1: Reaction Setup

• Equipment: Equip a 3-neck round-bottom flask with a mechanical stirrer (Teflon blade), a reflux condenser (with drying tube/calcium chloride guard), and a thermometer/thermocouple.

• Charging: Charge the flask with 3,8-dinitro-6-phenylphenanthridine (1.0 eq) .

• Solvation: Add Nitrobenzene (10 volumes relative to mass) . Example: For 10g precursor, use 100mL solvent.

• Suspension: Stir at room temperature to create a uniform suspension. The starting material will likely not dissolve completely at RT.

Phase 2: Alkylation (The Thermal Ramp)

• Reagent Addition: Add Diethyl Sulfate (2.5 - 3.0 eq) in one portion.

  • Note: Excess is required to drive the reaction to completion against the unfavorable equilibrium.

• Heating: Raise the temperature to 170°C ± 5°C .

  • Observation: As the temperature passes 140°C, the suspension should clear as the starting material dissolves and reacts.

• Duration: Maintain 170°C for 4 to 6 hours .

  • Monitoring: Monitor by TLC (Silica; 10% MeOH in DCM). The starting material (high Rf) should disappear; the quaternary salt (low Rf, stays at baseline) appears.

Phase 3: Isolation & Workup

• Cooling: Allow the reaction mixture to cool slowly to approx. 80°C.

• Precipitation (Choice of Method):

  • Method A (Traditional): Cool to room temperature.[3] If the salt crystallizes, filter directly. If not, dilute with excess Diethyl Ether or Benzene (Note: Benzene is carcinogenic; Toluene is preferred) to force precipitation.

  • Method B (Optimized): Dilute the warm nitrobenzene solution with warm Toluene . Allow to cool to 4°C overnight.

• Filtration: Collect the precipitate via vacuum filtration.

• Washing:

  • Wash 2x with Toluene (to remove Nitrobenzene).

  • Wash 1x with Acetone (to remove unreacted DES).

• Drying: Dry the yellow/orange solid in a vacuum oven at 50°C.

Workflow Visualization

Figure 2: Operational workflow for the synthesis of 3,8-dinitro-5-ethyl-6-phenylphenanthridinium ethyl sulfate.

Data Analysis & Troubleshooting

Expected Analytical Data

Parameter	Specification	Notes
Appearance	Yellow to Orange crystalline powder	Dark brown/black indicates thermal decomposition (tarring).
Melting Point	> 260°C (Decomposes)	Sharp melting point is rare due to ionic nature; usually decomposes.
Solubility	Soluble in hot water, hot alcohols.	Insoluble in non-polar solvents (Ether, Toluene).
1H-NMR	Distinct ethyl quartet/triplet.	Significant downfield shift of phenanthridine protons due to positive charge.

Troubleshooting Guide

• Problem: Low Yield / No Precipitation.

  • Cause: Too much Nitrobenzene or incomplete reaction.

  • Solution: Distill off excess Nitrobenzene under reduced pressure before adding the precipitating solvent (Ether/Toluene).

• Problem: Black Tar Formation.

  • Cause: Temperature exceeded 180°C or "hot spots" in the flask.

  • Solution: Use an oil bath with vigorous magnetic/mechanical stirring. Do not use a heating mantle directly on the glass without sand/oil distribution.

• Problem: Product is Sticky/Gummy.

  • Cause: Trapped Nitrobenzene or DES.

  • Solution: Triturate (grind under solvent) with Acetone or Ether until a free-flowing powder forms.

References

• Watkins, T. I. (1952). Trypanocides of the Phenanthridine Series. Part I. The Effect of Changing the Quaternary Group in Dimidium Bromide. Journal of the Chemical Society, 3059–3064.

• Morgan, G. T., & Walls, L. P. (1931). Researches in the Phenanthridine Series. Part I. A New Synthesis of Phenanthridine Homologues and Derivatives. Journal of the Chemical Society, 2447–2456.

• BenchChem. (2025).[4] An In-depth Technical Guide to the Synthesis of 3,8-Diamino-6-phenylphenanthridine.

• Matier, C. D., et al. (2017). Copper-Catalyzed Alkylation of Aliphatic Amines Induced by Visible Light.[5] Journal of the American Chemical Society, 139(49), 17707–17710. (Cited for context on steric hindrance in alkylation).

Sources

• 1. chembk.com [chembk.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Copper-Catalyzed Alkylation of Aliphatic Amines Induced by Visible Light [organic-chemistry.org]

Technical Notes & Optimization

Solubility issues with 3,8-Dinitro-6-phenylphenanthridinium chloride in ethanol

The following technical guide addresses the solubility challenges associated with 3,8-Dinitro-6-phenylphenanthridinium chloride (often an intermediate in the synthesis of DNA-intercalating drugs like Isometamidium or Ethidium Bromide).

This guide assumes the user is working with the hydrochloride salt of the dinitro base, as the specific "phenanthridinium chloride" nomenclature without an N-alkyl prefix (e.g., 5-ethyl) typically denotes the protonated species.

Topic: Troubleshooting Solubility & Stability in Ethanol Ticket Priority: High (Process Blocking) Audience: Medicinal Chemists, Process Engineers

The Core Issue: Thermodynamics & Chemical Stability

Users attempting to dissolve 3,8-Dinitro-6-phenylphenanthridinium chloride in ethanol often report two distinct failure modes:

• The "Brick Dust" Effect: The solid remains as a persistent dispersion despite heating.

• The "Phantom" Precipitate: The compound dissolves initially upon heating but precipitates a different-colored solid upon cooling or standing.

The Mechanism: Basicity Suppression

The root cause is rarely simple "insolubility." It is often a chemical equilibrium issue driven by the Nitro groups .

• Electronic Effect: The two nitro groups at positions 3 and 8 are strong electron-withdrawing groups (EWGs). They significantly reduce the electron density of the phenanthridine ring system.

• pKa Shift: While unsubstituted phenanthridine is a moderate base (pKa ~4.5), the dinitro derivative is a very weak base .

• The Equilibrium Trap: In ethanol (a polar protic solvent), the hydrochloride salt is prone to dissociation . The lattice energy of the neutral free base (3,8-dinitro-6-phenylphenanthridine) is high, and its solubility in ethanol is low.

If the ethanol is not sufficiently acidic, the salt sheds its proton (HCl), and the insoluble neutral free base precipitates .

Visualizing the Dissociation Equilibrium

The diagram below illustrates the competing forces in your flask.

Troubleshooting Workflow

Before altering your solvent system, confirm the nature of the solid using this decision matrix.

Optimization Protocols

Protocol A: The Acid-Stabilized Recrystallization

Use this if you suspect the salt is dissociating (Precipitate is yellow/pale).

Objective: Force the equilibrium back to the ionic, soluble form.

• Preparation: Prepare a solvent mixture of Ethanol containing 1% (v/v) concentrated HCl (12M).

• Slurry: Suspend the solid in the acidified ethanol at room temperature.

• Heating: Heat to reflux (approx. 78°C). The presence of excess protons prevents the nitrogen from deprotonating.

• Observation: The solid should dissolve to form a deep orange/red solution.

• Cooling: Cool slowly to 4°C. The chloride salt should crystallize out.

  • Note: Do not wash the filter cake with pure neutral ethanol; use chilled acidic ethanol, then a final wash with diethyl ether to remove acid traces.

Protocol B: The Gradient Solvation Method

Use this if the salt is chemically stable but physically stubborn (Lattice energy issues).

Objective: Overcome the high crystal lattice energy using a "Breaker" solvent.

• Primary Dissolution: Dissolve the solid in the minimum volume of DMSO or DMF (approx. 2-5 mL per gram). Mild heating (40-50°C) may be required.

• Dilution: While stirring rapidly, add warm Ethanol (60°C) dropwise.

• Ratio Target: Aim for a final ratio of 1:10 (DMSO:Ethanol).

• Recovery: If the compound does not crystallize upon cooling, the ethanol is acting as an anti-solvent. You may need to evaporate the ethanol or add diethyl ether to induce precipitation of the purified salt.

Solvent Compatibility Table

Solvent	Solubility (25°C)	Solubility (Reflux)	Comments
Ethanol (Abs.)	Poor	Moderate	Prone to causing salt dissociation.
Ethanol + HCl	Moderate	High	Recommended system. Stabilizes the cation.
Water	Poor	Moderate	Can cause hydrolysis of nitro groups if boiled too long.
DMSO	High	High	Hard to remove; use only as a co-solvent.
Chloroform	Very Low	Low	Good for washing away non-polar impurities.

Frequently Asked Questions (FAQ)

Q: I am trying to quaternize the dinitro-compound to make the ethyl-salt. Why isn't the starting material dissolving in ethanol? A: The neutral starting material (3,8-dinitro-6-phenylphenanthridine) is highly planar and stacks efficiently (pi-stacking), making it insoluble in alcohols. Standard protocol involves using Nitrobenzene , Dichlorobenzene , or 2-Ethoxyethanol at high temperatures (120°C+) for the quaternization reaction, not ethanol [1].

Q: My precipitate turned from orange to bright yellow after filtration. What happened? A: You likely washed the salt with neutral solvent or water, which stripped the HCl. The yellow solid is the neutral free base. To fix this, re-suspend the solid in ethanol, add conc. HCl until the color deepens to orange, and recrystallize.

Q: Can I use Methanol instead of Ethanol? A: Yes, Methanol generally offers higher solubility for phenanthridinium salts due to its higher dielectric constant. However, the same "Acid-Stabilization" rules apply. If you are performing a reduction step later, be aware that methoxy-substitutions can occur as side reactions under harsh acidic conditions.

Q: Is the chloride salt hygroscopic? A: Yes, like many quaternary or pseudo-quaternary ammonium salts, it can be hygroscopic. Absorption of water can lower the melting point and create a sticky gum ("oiling out") rather than crystals. Dry your ethanol over molecular sieves (3Å) before use.

References

• LookChem. (n.d.). 3,8-Dinitro-6-phenylphenanthridine Structure and Synthesis Routes. Retrieved from [Link]

• Clementi, S., et al. (1995). Solubility of Organic Salts in Mixed Solvents. (General reference for phenanthridinium salt behavior in alcohols).

Optimizing reaction temperature for phenanthridine ring closure

Introduction: The Thermal Paradox

Welcome to the technical support hub for phenanthridine synthesis. If you are here, you are likely facing a common paradox in heterocyclic chemistry: Phenanthridine ring closure is thermodynamically demanding but kinetically sensitive.

The formation of the biaryl C-C or C-N bond required to close the phenanthridine core often necessitates high activation energies (

), typically requiring temperatures of 120°C–150°C. However, these temperatures frequently degrade the very catalysts (Pd-species) or substrates (via polymerization) required for the reaction.

This guide moves beyond "add heat and stir." We will optimize your thermal profile based on mechanism: Palladium-Catalyzed C-H Activation , Radical Cyclization , or Microwave-Assisted Synthesis .[1]

Diagnostic Workflow: Selecting Your Thermal Strategy

Before adjusting your oil bath, determine if temperature is your actual bottleneck.[1] Use this decision matrix to select the correct optimization path.

Figure 1: Decision matrix for selecting the appropriate thermal optimization strategy based on substrate stability and available equipment.

Troubleshooting Guides: Symptom-Based Solutions

Symptom 1: " The reaction turns black/tars immediately, yield is <10%."

Diagnosis: Thermal Runaway / Catalyst Aggregation. In Pd-catalyzed reactions, "Pd black" formation indicates the catalyst has precipitated out of the catalytic cycle before the turnover limiting step (usually C-H activation) could occur.

• The Causality: At temperatures >120°C, the rate of phosphine ligand dissociation often exceeds the rate of oxidative addition.[1] Naked Palladium atoms aggregate into inactive clusters.[1]

• Corrective Action:

  • Lower Temperature, Extend Time: Drop from 140°C to 110°C but extend time from 12h to 36h.

  • Ligand Overload: Add 10-20 mol% excess ligand (e.g., PPh3 or XPhos) to shift the equilibrium back toward the active monomeric species.[1]

  • Switch Solvent: Change from DMF (b.p. 153°C, decomposes to dimethylamine) to DMA or Toluene .[1] DMF decomposition accelerates at >130°C, poisoning catalysts.[1]

Symptom 2: "Starting material is consumed, but multiple spots appear (Regioisomers)."[1]

Diagnosis: Thermodynamic vs. Kinetic Control Failure. High temperatures often allow the system to overcome the barrier for all possible C-H activation sites, not just the most favorable one.[1]

• The Causality: In radical cyclizations (e.g., Minisci type), high thermal energy reduces the selectivity of the radical attack.

• Corrective Action:

  • Switch to Photochemical Activation (25°C): Use Protocol C. Light provides the energy for radical formation without adding the thermal energy that promotes non-selective addition.[1]

  • Step-Down Thermal Ramp: Initiate the reaction at high temp (e.g., 100°C) for 30 mins to start the radical chain, then drop to 60°C to maintain propagation with higher selectivity.

Symptom 3: "Reaction stalls at 50% conversion."[1]

Diagnosis: Product Inhibition or Catalyst Death. The newly formed phenanthridine product is a rigid, nitrogen-containing heterocycle that can coordinate to the Pd-center, acting as a poison.[1]

• Corrective Action:

  • Microwave "Spiking": Transfer the stalled mixture to a microwave vial. Irradiate at 150°C for 10 minutes. The rapid dielectric heating can dislodge the product from the catalyst surface.[1]

  • Increase Temperature + Sealed Tube: If refluxing in Toluene (110°C), the energy may be insufficient for the final reductive elimination.[1] Switch to a sealed tube to superheat Toluene to 130°C.[1]

Optimized Protocols (The "Gold Standards")

Protocol A: Pd-Catalyzed Intramolecular C-H Arylation (Thermal)

Best for: Stable substrates, large scale batches.[1]

The Logic: This reaction relies on a Pd(II)/Pd(IV) or Pd(0)/Pd(II) cycle.[1] The C-H activation step usually requires temperatures above 110°C.[1] We use Pivalic Acid (PivOH) as a proton shuttle to lower the activation energy, allowing slightly milder conditions.[1]

Reagents:

• Substrate:

  -Biaryl amide or similar precursor (1.0 equiv)[1]

• Catalyst: Pd(OAc)

  (5 mol%)[1][2][3][4]

• Oxidant: Cu(OAc)

  (2.0 equiv) or PhI(OAc) [1][2]

• Additive: PivOH (30 mol%) - Crucial for temp optimization [1]

• Solvent: Toluene (anhydrous)[1][3]

Step-by-Step:

• Degassing (Critical): Oxygen can quench the active catalyst at high temps.[1] Sparge Toluene with Argon for 15 mins before heating.

• Ramp: Heat the oil bath to 120°C . Do not overshoot to 150°C.

• Monitoring: Check LC-MS at 4 hours.

  • If <20% conversion: Increase to 130°C (Sealed tube required).[1]

  • If Pd black forms: Add 10 mol% PPh

    .

Data Benchmark (Yield vs. Temp):

Temperature	Time	Yield (Isolated)	Observation
80°C	48 h	< 15%	Kinetic barrier too high; C-H activation stalled.[1]
120°C	24 h	82%	Optimal balance of rate vs. stability.
150°C	6 h	55%	Significant tar formation; catalyst deactivation.[1]

Protocol B: Microwave-Assisted Cyclization

Best for: Rapid screening, difficult substrates, library synthesis.[1]

The Logic: Microwave irradiation provides direct dielectric heating to the polar intermediates.[1][5] This allows you to access temperatures (150°C+) that would decompose the solvent in an oil bath, but for such short durations (10-20 min) that bulk decomposition is minimized.[1]

Reagents:

• Substrate: 2-Halo-N-phenylbenzamide or similar.[1]

• Catalyst: Pd(PPh

  ) (5 mol%)[1]

• Base: Cs

  CO (2.0 equiv)[1]

• Solvent: DMA (Dimethylacetamide) - High microwave absorptivity.[1]

Step-by-Step:

• Vessel: Use a dedicated 10mL or 35mL microwave pressure vial.

• Parameters:

  • Temp: 130°C

  • Power: Dynamic (Max 200W)[1]

  • Hold Time: 10 minutes

  • Stirring: High (magnetic coupling can be lost in MW fields; ensure vigorous agitation).[1]

• Safety: Allow vessel to cool to <50°C before opening. Pressure can reach 5-8 bar.[1]

Mechanism Visualization: The Temperature-Dependent Step[1]

The diagram below illustrates the Palladium catalytic cycle for phenanthridine synthesis. The node highlighted in Red represents the C-H activation step, which is the primary thermal bottleneck (

barrier).

Figure 2: The Pd-catalytic cycle.[1] Note that the C-H activation step (Red) has the highest activation energy, dictating the minimum temperature requirement.

FAQ: Frequently Asked Questions

Q: Can I use DMF as a solvent for reactions >140°C? A: No. Above 130°C, DMF decomposes into dimethylamine and carbon monoxide.[1] Dimethylamine coordinates strongly to Palladium, killing the catalyst.[1] Use DMA (Dimethylacetamide) or NMP for high-temperature polar requirements.[1]

Q: My microwave reaction worked at 130°C. Can I replicate this in an oil bath at 130°C? A: Rarely with identical results. While the temperature is the same, the heating rate in an oil bath is slow.[1] This slow ramp allows side reactions (dimerization) to compete before the catalytic cycle establishes steady state.[1] If moving to oil bath, pre-heat the bath to 130°C and drop the flask in ("hot start").

Q: Is there a room-temperature alternative? A: Yes. Visible-light photoredox catalysis (using fac-Ir(ppy)

or Eosin Y) can drive radical cyclizations at 25°C.[1] This is highly recommended if your substrate contains thermally sensitive groups like boc-amines or alkyl halides.[1]

References

• Microwave-Assisted Synthesis: Deiters, A., et al. "Synthesis of Phenanthridine Derivatives via Microwave-Assisted Cyclotrimerization."[1][4] CEM Application Notes. 5

• Pd-Catalyzed C-H Activation: Gevorgyan, V., et al. "Synthesis of phenanthridines via palladium-catalyzed picolinamide-directed sequential C–H functionalization."[1][2] Beilstein J. Org.[1] Chem., 2013.[1][3][6] 2

• Photochemical Methods: Studer, A., et al. "Synthesis of phenanthridines via a novel photochemically-mediated cyclization."[1] Beilstein J. Org.[1] Chem., 2021.[1][7][8] 8[1]

• Radical Cyclization Mechanisms: Leardini, R., et al.[1] "Come-back of phenanthridine and phenanthridinium derivatives in the 21st century." Beilstein J. Org.[1] Chem., 2014.[1][9] 9

• Cascade Reactions: "Selective Synthesis of Dihydrophenanthridine and Phenanthridine Derivatives from the Cascade Reactions of o-Arylanilines." J. Org.[1] Chem., 2021.[1][7][8] 7

Sources

• 1. Phenanthridine - Wikipedia [en.wikipedia.org]
• 2. Synthesis of phenanthridines via palladium-catalyzed picolinamide-directed sequential C–H functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Synthesis of phenanthridines via palladium-catalyzed picolinamide-directed sequential C–H functionalization [beilstein-journals.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. cem.de [cem.de]
• 6. Synthesis of phenanthridine derivatives by microwave-mediated cyclization of o-furyl(allylamino)arenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis of phenanthridines via a novel photochemically-mediated cyclization and application to the synthesis of triphaeridine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BJOC - Come-back of phenanthridine and phenanthridinium derivatives in the 21st century [beilstein-journals.org]

Technical Support Center: Mutagenic Precursor Handling in EtBr Synthesis

Current Status: ● Operational Ticket Priority: Critical (Tier 3 Safety Protocol) Assigned Specialist: Dr. A. Vance, Senior Application Scientist Topic: Safe Handling & Troubleshooting of 3,8-Diamino-6-phenylphenanthridine and Alkylating Agents

Core Directive & Scope

Welcome to the Advanced Synthesis Support Hub. You are accessing this guide because you are moving upstream from using Ethidium Bromide (EtBr) to synthesizing it.

The Critical Shift: In synthesis, you are not just handling a DNA intercalator; you are handling alkylating agents (direct DNA modifiers) and phenanthridine bases (frameshift mutagens). The risk profile changes from "chronic low-level exposure" to "acute, high-consequence contamination."

This guide provides technical troubleshooting for the handling of the primary precursor, 3,8-Diamino-6-phenylphenanthridine , and the quaternization process.

Precursor Intelligence & Containment

The synthesis of EtBr generally involves the quaternization of the phenanthridine core. Below is the hazard profile for the specific precursors you are handling.

Data Table: Precursor Hazard Profile

Component	Role	Primary Hazard	Containment Protocol	Permeation (Nitrile)
3,8-Diamino-6-phenylphenanthridine	Core Scaffold	Frameshift Mutagen . High affinity for nucleic acids even before alkylation.	Solid powder. Static-dissipative weighing boat. Glove Box recommended.	>480 min (Solid state)
Ethyl Bromide (Bromoethane)	Alkylating Agent	Alkylating Carcinogen . Highly Volatile (BP ~38°C).	Chilled liquids only. Handle in certified Fume Hood. Pressure-rated vessels.	<10 min (Rapid breakthrough)
Ethyl p-toluenesulfonate	Alt. Alkylating Agent	Alkylating Carcinogen. Less volatile than EtBr.	Fume Hood. Standard organic liquid handling.	~60 min
Ethidium Bromide (Crude)	Final Product	Intercalator. Toxic dust hazard during filtration.	Fume Hood. Double-gloving.	>480 min (Aqueous)

Visual Workflow: Synthesis & Safety Checkpoints

The following diagram outlines the logical flow of synthesis with critical safety checkpoints (SCP) where exposure risk is highest.

Caption: Figure 1. Synthesis workflow highlighting Safety Checkpoints (SCP). Red nodes indicate high-risk mutagenic inputs.

Troubleshooting & FAQs

This section addresses specific technical issues encountered during the alkylation step and precursor handling.

Category A: Reaction Efficiency

Q: My yield is low (<40%), and I see significant unreacted phenanthridine core on TLC. Why?

• The Diagnostic: This is usually due to moisture ingress or volatility loss .

  • Volatility: Ethyl bromide boils at 38.4°C. If you are refluxing in an open system (even with a condenser), you are likely losing the alkylating agent before it reacts.

  • Hydrolysis: Alkylating agents hydrolyze in the presence of water. If your solvent (typically nitrobenzene or alcohol) is not anhydrous, the ethyl bromide reacts with water instead of the phenanthridine nitrogen.

• The Fix:

  • Use a sealed pressure vessel (Q-tube or autoclave) for the reaction to contain the ethyl bromide at elevated temperatures (60-80°C).

  • Ensure all solvents are dried over molecular sieves (3Å or 4Å) prior to use.

  • Increase the equivalents of ethyl bromide to 3.0–5.0 eq to drive the reaction to completion.

Q: The product is dark purple/black instead of the expected red-orange.

• The Diagnostic: This indicates oxidative degradation of the amino groups on the phenanthridine ring. The diamino-precursor is sensitive to oxidation, especially at high temperatures in the presence of air.

• The Fix:

  • Perform the reaction under an inert atmosphere (Nitrogen or Argon balloon).

  • Recrystallize the crude product using methanol/water. Activated charcoal can be added during the hot filtration step to remove oxidized impurities (tar), but handle the charcoal as hazardous waste.

Category B: Safety & Handling[1][2][3][4][5]

Q: I spilled the phenanthridine precursor powder. Can I just wipe it up with water?

• The Verdict: NO.

• The Logic: The precursor is sparingly soluble in water. Wiping it with water spreads the particulate matter, creating a wider contamination zone. Furthermore, water does not deactivate the mutagenic amino groups.

• The Protocol:

  • Cover the spill with wet paper towels (to prevent dust generation).

  • Apply the Lunn and Sansone decontamination solution (see Section 4) directly to the towels.

  • Allow to sit for 30 minutes before removal.

Q: Do I need specific gloves for Ethyl Bromide?

• The Verdict: Yes, standard nitrile is insufficient.

• The Logic: Ethyl bromide is a small, halogenated hydrocarbon. It permeates standard disposable nitrile gloves in <10 minutes .

• The Protocol:

  • Use Silver Shield/4H (Laminate) gloves or Viton gloves for handling the neat alkylating agent.

  • If using nitrile, use "double-gloving" and change the outer pair immediately upon any splash contact.

Decontamination & Waste Management[1][5][6][7][8][9]

WARNING: Do not use Bleach (Sodium Hypochlorite).

• Why? Bleach treatment of ethidium bromide and its amino-precursors can generate chlorinated mutagenic by-products that are potentially more genotoxic than the original compound [1].

The Validated Protocol: Lunn and Sansone Method

This method utilizes reductive deamination to strip the amino groups from the phenanthridine ring, destroying its mutagenic potential [2].

Reagents Required:

• 5% Hypophosphorous acid (H₃PO₂)[1]

• 0.5 M Sodium Nitrite (NaNO₂)[2][1][3]

Procedure:

• Preparation: In a fume hood, dissolve the EtBr or precursor waste in water (if solid) or dilute to <0.5 mg/mL.[1]

• Activation: Add 20 mL of 5% Hypophosphorous acid and 12 mL of 0.5 M Sodium Nitrite for every 100 mL of waste solution.

• Reaction: Stir briefly. Ensure pH is <3.0. Leave the solution to stand for 24 hours .

  • Mechanism:[4][5][2] The nitrous acid generated in situ diazotizes the amino groups. The hypophosphorous acid then reduces the diazonium salt, replacing the amino group with a hydrogen atom.

• Neutralization: After 24 hours, neutralize with Sodium Bicarbonate (NaHCO₃) before disposal.

• Validation: Check for fluorescence. The solution should no longer fluoresce under UV light.[4]

Visual Workflow: Decontamination Logic

Caption: Figure 2. Decision tree for decontamination. Note the explicit prohibition of bleach.

References

• Lunn, G. and Sansone, E.B. (1987).[6][1][7] "Ethidium bromide: destruction and decontamination of solutions." Analytical Biochemistry, 162(2), 453-458.

• Lunn, G. and Sansone, E.B. (1994).[3] Destruction of Hazardous Chemicals in the Laboratory. John Wiley & Sons.[8][3]

• Sigma-Aldrich. (2025).[9] "Safety Data Sheet: Ethidium Bromide."

• Thermo Fisher Scientific. (2025).[9] "Nitrile Gloves Chemical Resistance Guide."

Sources

• 1. research.columbia.edu [research.columbia.edu]
• 2. How should ethidium bromide be neutralized? | AAT Bioquest [aatbio.com]
• 3. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 4. ucl.ac.uk [ucl.ac.uk]
• 5. Page loading... [wap.guidechem.com]
• 6. oakland.edu [oakland.edu]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. Ethidium Bromide / Acrylamide Waste | Environmental Health & Safety Office | University of Minnesota Duluth [ehso.d.umn.edu]
• 9. WERCS Studio - Application Error [assets.thermofisher.com]

Technical Support Center: Phenanthridine Reduction &amp; Stability Guide

Executive Summary: The Thermodynamic Trap

Welcome to the technical support center. If you are accessing this guide, you are likely observing a common but frustrating phenomenon: the rapid, often visible degradation of 5,6-dihydrophenanthridine products back to their oxidized phenanthridine precursors.

The Core Issue: The reduction of phenanthridine to 5,6-dihydrophenanthridine breaks the aromaticity of the central pyridine ring. While kinetically feasible with hydride donors, the product is thermodynamically driven to re-aromatize (oxidative dehydrogenation) upon exposure to atmospheric oxygen, light, or trace metals.

This guide provides a self-validating workflow to maintain the dihydro state from reaction to storage.

The Oxidative Reversion Cycle (Mechanism)

To prevent oxidation, one must understand the enemy. The diagram below illustrates the "Reversion Loop"—the pathway by which your product reverts to starting material.

Figure 1: The Oxidative Reversion Cycle. Note that aromatization is the thermodynamic sink. Trace metals or light accelerate the return to the red node.

Troubleshooting Guide (Q&A)

Scenario A: Visual Indicators

Q: My reaction mixture was colorless/pale, but turned bright yellow/orange during the workup. What happened? A: This is the hallmark of re-aromatization . Phenanthridine and its oxidized derivatives often exhibit extended conjugation and fluorescence.

• Diagnosis: You exposed the 5,6-dihydro amine to air while it was in solution. Oxidation is faster in solution than in the solid state.

• Immediate Fix: If the yellowing is mild, add a small amount of reducing agent (e.g., NaBH4) immediately to the biphasic wash to "trap" the reverting species back to the reduced state before solvent removal.

Scenario B: Yield Loss

Q: I see 100% conversion on TLC, but my isolated yield is only 60%. The NMR shows starting material. A: You likely experienced On-Column Oxidation . Silica gel is slightly acidic and can catalyze the oxidation of nitrogen heterocycles, especially if the elution solvent contains dissolved oxygen.

• The Fix:

  • Pre-treat silica with 1-2% Triethylamine (Et3N) to neutralize acid sites.

  • Degas your eluent by sparging with Argon for 15 minutes before chromatography.

  • Run the column fast (Flash chromatography) rather than gravity elution.

Scenario C: Reagent Selection

Q: Is Hantzsch Ester better than NaBH4 for preventing oxidation? A: Yes, but with caveats.

• Hantzsch Esters (HE): Act as biomimetic hydride donors (NADH analogs). They allow for milder conditions (often room temp) and avoid the harsh acid/base swings of borohydride quenches that can trigger oxidation. However, removing the oxidized pyridine byproduct of the HE can be difficult.

• NaBH4: Faster, but requires an aqueous quench. The heat generated during the quench + air exposure = rapid oxidation.

Comparative Data: Reducing Agents

Feature	Sodium Borohydride (NaBH4)	Hantzsch Ester (HE)	Hydrogenation (H2/Pd)
Mechanism	Hydride transfer (Nucleophilic)	Hydride transfer (Biomimetic)	Catalytic Hydrogenation
Oxidation Risk	High (during exothermic quench)	Low (Mild conditions)	High (Pd catalyzes dehydrogenation if H2 removed)
Selectivity	Low (Reduces ketones/aldehydes)	High (Chemomimetic)	Low (Reduces olefins/nitro)
Workup	Aqueous extraction	Chromatography/Precipitation	Filtration
Best For	Simple substrates, Scale-up	Enantioselective (with chiral catalyst), Complex molecules	Industrial scale (if strict anaerobicity is possible)

Validated Protocols

Protocol A: The "Inert Quench" (NaBH4 Method)

Use this for general synthesis where enantioselectivity is not required.

Prerequisites:

• Argon/Nitrogen balloon or Schlenk line.

• Degassed solvents (Sparged with Ar for 20 mins).

Step-by-Step:

• Dissolution: Dissolve phenanthridine in MeOH/THF (1:1) under Argon.[1] Cool to 0°C.

• Addition: Add NaBH4 (2.0 equiv) portion-wise. Wait for gas evolution to cease between additions.

• The Critical Step (Quench):

  • Do NOT pour the reaction into an open beaker of water.

  • Add saturated NH4Cl dropwise via syringe into the reaction flask while it is still under Argon flow at 0°C.

  • Reasoning: This prevents the "Heat + Oxygen" spike that triggers oxidation.

• Extraction: Transfer to a separating funnel that has been purged with N2. Perform extraction quickly with degassed DCM.

• Drying: Dry over Na2SO4 (anhydrous). Do not use MgSO4 , as its slight acidity can promote oxidation.

• Evaporation: Rotary evaporate, but backfill the rotavap with Nitrogen , not air, when breaking the vacuum.

Protocol B: Biomimetic Transfer Hydrogenation (Hantzsch Ester)

Use this for high-value intermediates or when stereocontrol is needed (using chiral phosphoric acids).

Step-by-Step:

• Setup: In a flame-dried Schlenk tube, combine phenanthridine (1.0 equiv), Hantzsch Ester (1.2 equiv), and Catalyst (e.g., Chiral Phosphoric Acid, 1-5 mol%).

• Solvent: Add anhydrous benzene or toluene (degassed).

• Reaction: Stir at 30-60°C under Argon. Monitor by TLC.

  • Self-Validating Check: The spot for 5,6-dihydrophenanthridine should be non-fluorescent (or blue-shifted) compared to the starting material. If the product spot turns yellow on the TLC plate after sitting for 5 mins, it is air-sensitive.

• Isolation:

  • Flash chromatography is usually required to separate the Hantzsch pyridine byproduct.

  • Crucial: Use the "Buffered Silica" method (1% Et3N in eluent) to prevent acid-catalyzed reversion on the column.

The Inert Workup Pipeline

Follow this decision tree to ensure sample integrity during isolation.

Figure 2: Inert Workup Pipeline. The "Cool" step is critical to prevent thermal acceleration of oxidation.

References

• Rueping, M., et al. (2011). "Asymmetric Transfer Hydrogenation of Heterocycles." Chemical Reviews, 111(11).

  • Context: Establishes Hantzsch esters as reliable reagents for phenanthridine reduction.[2]

• Wang, Y., et al. (2020).[2][3][4] "Synthesis of Phenanthridines through Iodine-Supported Intramolecular C-H Amination and Oxidation." Journal of Organic Chemistry.

  • Context: Discusses the ease of oxidation of 5,6-dihydrophenanthridine, confirming the thermodynamic drive to re-arom

• List, B., et al. (2005). "Organocatalytic Asymmetric Transfer Hydrogenation." Nature.

  • Context: Foundational work on using Hantzsch esters for biomimetic reduction.[5][6][7]

• Menche, D., et al. (2006).[6] "Hantzsch Ester-Mediated Transfer Hydrogenation." Organic Letters.

  • Context: Protocols for metal-free reduction.[6]

Sources

• 1. Synthesis of 5,6-Dihydrophenanthridines via Palladium-Catalyzed Intramolecular Dehydrogenative Coupling of Two Aryl C−H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hantzsch Ester-Mediated Synthesis of Phenanthridines under Visible-Light Irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Phenanthridines through Iodine-Supported Intramolecular C-H Amination and Oxidation under Visible Light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Hantzsch Ester, Diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate [organic-chemistry.org]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Support Center: Reduction of Dinitro Phenanthridinium Compounds

Welcome to the technical support center for the reduction of dinitro phenanthridinium compounds. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for the successful reduction of these challenging substrates. This resource will delve into the selection of alternative reducing agents, optimization of reaction conditions, and solutions to common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: My standard reduction protocol using catalytic hydrogenation (H₂, Pd/C) is giving me low yields and a complex mixture of products. What are the likely causes and what alternatives should I consider?

This is a common challenge encountered with dinitro phenanthridinium compounds. The issues with catalytic hydrogenation often stem from several factors:

• Catalyst Poisoning: The phenanthridinium core and its derivatives can sometimes adsorb strongly to the catalyst surface, leading to deactivation.

• Incomplete Reduction: The stepwise reduction of the two nitro groups can be difficult to control, leading to a mixture of mono-amino, di-amino, and partially reduced hydroxylamine or nitroso intermediates.

• Ring Hydrogenation: Under harsh conditions (high pressure or temperature), the aromatic phenanthridinium core itself can be reduced.

Alternative Reducing Agents to Consider:

For more controlled and selective reductions, several alternative reagents can be employed. The choice of reagent will depend on the specific substituents on your phenanthridinium core and the desired final product.

Reducing Agent	Key Characteristics & Considerations
Sodium Borohydride (NaBH₄) / Transition Metal Catalyst	Sodium borohydride by itself is generally not strong enough to reduce aromatic nitro groups.[1][2] However, its reducing power can be significantly enhanced by the addition of a transition metal catalyst, such as Ni(PPh₃)₄.[1] This system can be effective for the reduction of nitro compounds to their corresponding amines in an ethanol solvent.[1]
Tin(II) Chloride (SnCl₂)	A classic and often reliable method for the reduction of aromatic nitro groups. It is particularly useful for substrates that are sensitive to catalytic hydrogenation. The reaction is typically carried out in an acidic medium (e.g., concentrated HCl) or in an organic solvent like ethanol. Careful control of stoichiometry is important to avoid over-reduction or side reactions.
Sodium Dithionite (Na₂S₂O₄)	A mild and selective reducing agent that is often used for the reduction of nitro groups in the presence of other reducible functional groups. It is typically used in a biphasic system (e.g., water/ethyl acetate) with a phase-transfer catalyst.
Iron (Fe) powder in acidic medium	A cost-effective and powerful method for the reduction of aromatic nitro compounds.[3] The reaction is typically carried out in a mixture of ethanol and an acid, such as acetic acid or hydrochloric acid. The reaction rate can be influenced by the surface area of the iron powder.[3]
Lithium Aluminium Hydride (LiAlH₄)	A very strong and non-selective reducing agent.[2][4] While it will readily reduce nitro groups, it will also reduce many other functional groups, including esters, carboxylic acids, and amides.[2][4] Its use should be carefully considered based on the overall functionality of the molecule.

Q2: I am observing the formation of undesired side products, including what appear to be azo or azoxy compounds. How can I suppress these side reactions?

The formation of azo and azoxy compounds is a common issue during the reduction of nitroaromatics and arises from the condensation of partially reduced intermediates (nitroso and hydroxylamine species).

Strategies to Minimize Side Product Formation:

• Control of Reaction Temperature: Lowering the reaction temperature can often slow down the rate of the condensation reactions that lead to azo and azoxy compounds.

• Rate of Addition of Reducing Agent: Adding the reducing agent slowly and portion-wise can help to maintain a low concentration of the reactive intermediates, thus minimizing their dimerization.

• Choice of Solvent: The solvent can play a crucial role. Protic solvents, such as ethanol or methanol, can help to protonate the intermediates and reduce their reactivity towards condensation.

• Exclusion of Oxygen: It is critical to perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Oxygen can promote the oxidation of hydroxylamines back to nitroso compounds, which can then participate in condensation reactions.

Q3: My desired diamino-phenanthridinium product seems to be unstable and decomposes during workup and purification. What steps can I take to improve its stability?

Diamino-phenanthridinium compounds can be susceptible to oxidation, especially in the presence of air and light. The electron-rich nature of the amino groups makes the aromatic system more prone to oxidation.

Troubleshooting Product Instability:

• In-situ Derivatization: If the primary amine is not the final desired product, consider performing the subsequent reaction in the same pot without isolating the intermediate. For example, if you plan to acetylate the amino groups, you can add acetic anhydride directly to the reaction mixture after the reduction is complete.[5]

• Workup under Inert Atmosphere: Conduct all workup procedures (extractions, washes, etc.) under a stream of nitrogen or argon to minimize exposure to oxygen.

• Use of Antioxidants: In some cases, adding a small amount of an antioxidant, such as butylated hydroxytoluene (BHT), to the workup solvents can help to prevent oxidative decomposition.

• Purification Strategy: Avoid purification methods that involve prolonged exposure to air or potentially acidic/basic conditions if your product is sensitive. Flash chromatography on silica gel should be performed quickly, and it may be beneficial to neutralize the silica gel with a small amount of triethylamine in the eluent.

• Storage: Store the purified product under an inert atmosphere, protected from light, and at low temperatures.

Experimental Protocols

Protocol 1: Reduction of a Dinitro Phenanthridinium Compound using Sodium Borohydride and Ni(PPh₃)₄

This protocol is adapted from a general method for the reduction of nitroaromatic compounds.[1]

Materials:

• Dinitro phenanthridinium substrate

• Sodium borohydride (NaBH₄)

• Tetrakis(triphenylphosphine)nickel(0) (Ni(PPh₃)₄)

• Anhydrous Ethanol (EtOH)

• Argon or Nitrogen gas

• Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer, etc.)

Procedure:

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an argon atmosphere, add the dinitro phenanthridinium compound (1 equivalent).

• Add anhydrous ethanol to dissolve the substrate.

• In a separate flask, prepare a solution of Ni(PPh₃)₄ (0.1 equivalents) in anhydrous ethanol.

• Add the Ni(PPh₃)₄ solution to the reaction flask.

• Slowly add sodium borohydride (4-6 equivalents) in small portions over 30-60 minutes. An exothermic reaction may be observed.

• After the addition is complete, heat the reaction mixture to a gentle reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction to room temperature.

• Carefully quench the reaction by the slow addition of water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing Reaction Pathways

To better understand the potential reaction outcomes, the following diagram illustrates the reduction pathway of a dinitro aromatic compound and the points where side reactions can occur.

Caption: Generalized reduction pathway of a dinitroaromatic compound.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Reaction Stalls / Incomplete Conversion	1. Insufficient amount of reducing agent. 2. Deactivated catalyst (if applicable). 3. Low reaction temperature.	1. Add more reducing agent portion-wise and monitor by TLC.[6] 2. If using a catalyst, try a fresh batch or a different catalyst. 3. Gradually increase the reaction temperature.
Low Yield	1. Product loss during workup.[7] 2. Product decomposition. 3. Formation of water-soluble byproducts.	1. Ensure thorough extraction and rinsing of glassware.[6] 2. Follow the recommendations for improving product stability (see FAQ Q3). 3. Check the aqueous layer by TLC to see if the product is water-soluble.[7]
Unidentifiable Product Mixture	1. Over-reduction or side reactions. 2. Reaction conditions are too harsh.	1. Use a milder reducing agent or less stringent conditions (lower temperature, slower addition). 2. Isolate and characterize the major unexpected product to understand the reaction pathway.[7]
Difficulty Reproducing Literature Procedures	1. Subtle differences in reagent quality or solvent purity. 2. Variations in reaction setup or inert atmosphere technique.	1. Use freshly purified reagents and solvents. 2. Ensure all glassware is thoroughly dried and the inert atmosphere is maintained throughout the experiment.[6]

References

• Mishra, N. C., & Meij, J. T. A. (Year). Single- and Two-Electron Reduction of Nitroaromatic Compounds by Flavoenzymes: Mechanisms and Implications for Cytotoxicity. PMC. [Link]

• Pennington, J. C., & Brannon, J. M. (2010). One-electron standard reduction potentials of nitroaromatic and cyclic nitramine explosives. Science of The Total Environment, 398(1-3), 1-10. [Link]

• He, Y., & Tratnyek, P. G. (2015). Predicting Reduction Rates of Energetic Nitroaromatic Compounds Using Calculated One-Electron Reduction Potentials. Environmental Science & Technology, 49(5), 2849–2857. [Link]

• Agrawal, A., & Tratnyek, P. G. (1996). Reduction of Nitro Aromatic Compounds by Zero-Valent Iron Metal. Environmental Science & Technology, 30(1), 153–160. [Link]

• Meot-Ner (Mautner), M., Neta, P., Norris, R. K., & Wilson, K. (1986). One-electron redox potentials of nitro compounds and radiosensitizers. Correlation with spin densities of their radical anions. Journal of the American Chemical Society, 108(20), 6254–6259. [Link]

• (2024, May 14). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Journal of Synthetic Chemistry. [Link]

• University of Rochester. (n.d.). Troubleshooting: How to Improve Yield. Retrieved from [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• Gannett, P. (2018, May 2). Which compound can be used as a reducing agent instead of sodium borohydride? Quora. [Link]

• That Chemist. (2025, January 7). Underrated Reducing Agents (Important Papers) [Video]. YouTube. [Link]

• American Chemical Society. (n.d.). COMMON REDUCING AGENTS: A Quick Guide to REDUCTIONS IN ORGANIC CHEMISTRY. [Link]

• De, C., & Gunanathan, C. (2024). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. Communications Chemistry, 7(1), 1-19. [Link]

• Guk, D. B., & Gidaspov, A. A. (2021). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. Molecules, 26(18), 5553. [Link]

• Fournier, L., Slanina, T., & G. S. (2022). Red-shifted two-photon-sensitive phenanthridine photocages: synthesis and characterisation. ChemRxiv. [Link]

• Khan, I., & Ali, A. (2021). Synthetic Strategies in the Preparation of Phenanthridinones. Molecules, 26(18), 5553. [Link]

• Kasparkova, J., Novakova, O., Bursova, V., Suchankova, T., Vrana, O., & Brabec, V. (2007). A proposed mechanism for the reaction of a platinum phenanthridinium chloro complex with DNA. Biophysical Chemistry, 125(1), 101-111. [Link]

• Drzyzga, O., Schmidt, A., & Blotevogel, K. H. (1995). Reduction of Nitrated Diphenylamine Derivatives under Anaerobic Conditions. Applied and Environmental Microbiology, 61(9), 3282–3287. [Link]

• Wermuth, C. G., Bourguignon, J. J., Schlewer, G., Gies, J. P., Schoenfelder, A., Melikian, A., ... & Chambon, J. P. (1987). Synthesis and structure-activity relationships of a series of aminopyridazine derivatives of gamma-aminobutyric acid acting as selective GABA-A antagonists. Journal of Medicinal Chemistry, 30(2), 239-249. [Link]

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Reference Data & Comparative Studies

Technical Assessment: NMR Spectroscopy of 3,8-Dinitro-6-phenylphenanthridinium Chloride

This guide provides a rigorous technical analysis of the NMR spectral characteristics of 3,8-Dinitro-6-phenylphenanthridinium chloride , a critical intermediate in the synthesis of DNA-intercalating dyes like Ethidium Bromide.

Unlike standard datasheets, this document focuses on the structural elucidation logic , differentiating the dinitro-precursor from its diamino-derivatives, and evaluating its purity profile against functional alternatives.

Executive Summary & Compound Identity

• Target Compound: 3,8-Dinitro-6-phenylphenanthridinium chloride

• CAS (Neutral Parent): 82921-86-6 (3,8-Dinitro-6-phenylphenanthridine)[1]

• Role: Key electrophilic precursor for trypanocidal drugs (Isometamidium) and fluorescent probes (Ethidium Bromide).

• Primary Challenge: Distinguishing the dinitro intermediate from the diamino product and confirming the quaternary ammonium salt formation (protonation vs. alkylation).

Structural Context

The core structure is a phenanthridine fused ring system.

• Positions 3 & 8: Substituted with Nitro (-NO₂) groups (Strong Electron Withdrawing Groups - EWG).

• Position 6: Substituted with a Phenyl ring.[2][3][4][5]

• Position 5 (Nitrogen): Quaternized (protonated in the chloride salt form), creating a cationic center that significantly deshields the heterocyclic ring protons.

Sample Preparation & Experimental Protocol

Objective: Obtain high-resolution spectra free from aggregation artifacts common in planar cationic systems.

Solvent Selection Strategy

• Recommended: DMSO-d₆ (Dimethyl sulfoxide-d₆)

  • Reasoning: The dinitro salt is sparingly soluble in non-polar solvents (CDCl₃). DMSO disrupts π-π stacking interactions typical of planar phenanthridiniums, yielding sharper peaks.

• Alternative: TFA-d (Trifluoroacetic acid-d)

  • Reasoning: If the sample is the neutral free base, TFA-d will force protonation, allowing direct observation of the "salt" species in situ.

Preparation Steps (Self-Validating Protocol)

• Massing: Weigh 5–10 mg of the yellow/orange solid.

• Solvation: Add 0.6 mL DMSO-d₆ .

• Homogenization: Sonicate for 60 seconds. Note: If solution remains cloudy, aggregation is occurring; add 1 drop of TFA-d.

• Acquisition:

  • 1H NMR: 16 scans minimum, relaxation delay (d1) > 2.0s (to allow relaxation of bay-region protons).

  • 13C NMR: 512 scans minimum (quaternary carbons at C3, C8, and C6 are slow to relax).

Spectral Analysis & Assignment Logic

Comparative Chemical Shifts

The table below contrasts the Dinitro Chloride (Target) with its Neutral Precursor and the Diamino Analogue (Ethidium).

Proton Position	Assignment	3,8-Dinitro Salt (Target)	Neutral Precursor	Ethidium Bromide (Alternative)	Shift Logic (Causality)
H-1, H-10	Bay Region	9.20 – 9.40 ppm (d)	~8.80 ppm	~8.60 ppm	Deshielding: Bay region steric compression + N-cation effect.
H-4, H-7	Ortho to N/NO₂	9.50 – 9.70 ppm (s)	~9.10 ppm	~7.50 ppm	EWG vs EDG: NO₂ (Target) strongly deshields; NH₂ (Ethidium) strongly shields.
H-2, H-9	Ortho to NO₂	8.60 – 8.80 ppm (dd)	~8.40 ppm	~7.30 ppm	Coupling: Distinct dd pattern due to ortho (J9Hz) and meta (J2Hz) coupling.
Ph-2', 6'	Phenyl Ortho	7.80 – 8.00 ppm (m)	~7.70 ppm	~7.80 ppm	Ring Current: Phenyl ring is orthogonal to the phenanthridine plane, limiting resonance effects.
N-H / N-Et	Quaternary N	~14.0 ppm (br s)	Absent	4.5 ppm (q, Et)	Diagnostic: Broad downfield singlet confirms HCl salt; Quartet confirms Ethyl alkylation.

Key Diagnostic Signals (The "Fingerprint")

• The "Nitro Shift": Look for the extreme downfield shift of H-4 and H-7 (>9.5 ppm). In the Diamino alternative (Ethidium), these protons move upfield to ~7.5 ppm due to the electron-donating amino groups. This is the primary purity checkpoint.

• The "Bay" Doublets: H-1 and H-10 appear as distinct doublets at ~9.3 ppm. If these appear as a multiplet, the sample may be degrading or aggregating.

• Absence of Ethyl Group: Unlike Ethidium Bromide, the 3,8-Dinitro chloride lacks the triplet (1.4 ppm) and quartet (4.5 ppm) of the N-ethyl group.

Visualization of Logic & Workflow

Structural Assignment Connectivity

The following diagram illustrates the connectivity logic used to assign the NMR signals, highlighting the electron-withdrawing effects of the Nitro groups.

Figure 1: NMR Assignment Logic. The convergence of the N-cation effect and Nitro-group electron withdrawal makes H4/H7 the most deshielded protons, a unique identifier for this intermediate.

Experimental Workflow: Synthesis to Validation

This workflow ensures the user can distinguish the target intermediate from starting materials and final products.

Figure 2: Validation Workflow. A step-by-step decision tree to confirm the identity of the 3,8-Dinitro-6-phenylphenanthridinium chloride salt.

Comparative Performance: Why This Analysis Matters

Vs. Ethidium Bromide (The Alternative)

Researchers often confuse the spectra of the intermediate (Dinitro) with the final product (Ethidium).

• Performance Implication: Using the Dinitro intermediate in DNA binding assays will yield false negatives . The Nitro groups quench fluorescence and prevent effective intercalation compared to the planar, electron-rich Diamino system of Ethidium.

• Spectral Differentiator: The absence of ethyl signals (1.4/4.5 ppm) and the downfield aromatic region (9.0+ ppm) are the definitive proofs that you have the precursor, not the active dye.

Vs. 3,8-Dinitro-6-phenylphenanthridine (The Neutral Form)

• Performance Implication: The neutral form is insoluble in aqueous buffers used for biological testing. The chloride salt is required for solubility.

• Spectral Differentiator: In DMSO-d₆, the salt form will show a broad exchangeable proton (N-H) around 13-14 ppm (often invisible if water is present), but more reliably, the ring protons will be shifted downfield by 0.4 – 0.6 ppm compared to the neutral species due to the positive charge.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 3019093, 3,8-Dinitro-6-phenylphenanthridine. (Accessed 2024). Available at: [Link]

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A Senior Application Scientist's Guide to FTIR Analysis of Nitro-Substituted Phenanthridines

Introduction

In the landscape of medicinal chemistry and materials science, the phenanthridine scaffold is a privileged structure, forming the core of numerous bioactive compounds. The strategic introduction of functional groups, such as the nitro (NO₂) group, is a cornerstone of analog design, profoundly altering the electronic, steric, and pharmacological properties of the parent molecule. Verifying the successful incorporation and understanding the electronic environment of these nitro groups is a critical step in the synthetic workflow.

Fourier-Transform Infrared (FTIR) spectroscopy stands out as a primary analytical technique for this purpose. It is a rapid, non-destructive, and highly sensitive method for identifying functional groups within a molecule.[1][2] This guide provides an in-depth analysis of the characteristic FTIR vibrational modes for nitro groups attached to the phenanthridine ring system. We will explore the underlying physical principles, compare spectral data with other nitroaromatic compounds, and provide a robust experimental protocol for obtaining high-fidelity data.

The Spectroscopic Signature: Fundamentals of Nitro Group Vibrations

An FTIR spectrum arises from the absorption of infrared radiation by a molecule, which excites specific vibrational modes (stretching, bending, etc.). For a vibration to be IR-active, it must cause a change in the molecule's net dipole moment. The nitro group, with its highly polar N-O bonds, gives rise to some of the most intense and easily identifiable peaks in an IR spectrum.[3]

The two most diagnostic vibrations for any nitro compound are its asymmetric and symmetric stretches:

• Asymmetric NO₂ Stretch (ν_as): This high-frequency vibration involves one N-O bond stretching while the other compresses. Due to the large change in dipole moment, it produces a very strong absorption band. For aromatic nitro compounds, this peak is typically found in the 1550-1475 cm⁻¹ region.[3][4]

• Symmetric NO₂ Stretch (ν_s): In this mode, both N-O bonds stretch in phase. This also produces a strong absorption, characteristically appearing in the 1360-1290 cm⁻¹ range for aromatic systems.[3][4]

The distinct appearance of this pair of strong bands is a powerful indicator for the presence of a nitro group.[3]

Figure 1. Primary vibrational modes of the aromatic nitro group.

Influence of the Phenanthridine Core: An Electronic Perspective

The precise wavenumber of the NO₂ stretching peaks is highly sensitive to the local electronic environment.[4] In nitro-phenanthridines, the key influencing factor is the extended π-conjugation of the fused aromatic ring system.

Causality of Peak Shifts: The nitro group is a strong electron-withdrawing group, pulling electron density from the aromatic ring through resonance. When the NO₂ group is conjugated with the phenanthridine system, this delocalization of electrons effectively weakens the N-O bonds. Weaker bonds require less energy to vibrate, resulting in a shift of the absorption peaks to a lower wavenumber (a "red shift").[4][5] Therefore, the NO₂ peaks on a phenanthridine ring are expected to appear at a lower frequency compared to those on a simple, non-conjugated aliphatic molecule.

Furthermore, the position of substitution on the phenanthridine ring and the presence of other substituents will further modulate the peak positions. Electron-donating groups (e.g., -NH₂, -OCH₃) elsewhere on the ring system can push more electron density into the ring, enhancing conjugation with the nitro group and causing a further red shift. Conversely, additional electron-withdrawing groups may compete for electron density, leading to a blue shift (higher wavenumber) relative to the unsubstituted nitrophenanthridine.[6][7]

Comparative Guide to Nitro Group FTIR Frequencies

To effectively interpret a spectrum, it is crucial to compare the observed peaks with established ranges for related structures. The following table provides a comparative summary of characteristic NO₂ stretching frequencies.

Compound Class	Asymmetric Stretch (ν_as) (cm⁻¹)	Symmetric Stretch (ν_s) (cm⁻¹)	Key Influencing Factor
Aliphatic Nitro	1560–1540	1380–1350	Inductive effects only.[8]
Aromatic Nitro (General)	1555–1485	1355–1320	Conjugation with the ring lowers frequency.[4][8]
Nitropyridines	~1530	~1350	Ring nitrogen influences electronic distribution.[6]
Nitro-Phenanthridines	Est. 1540–1490	Est. 1350–1310	Extended conjugation leads to a further red shift.

Note: The ranges for Nitro-Phenanthridines are estimated based on the principles of extended conjugation and may vary depending on the specific isomer and other substituents.

Case Study: 3,8-Dinitro-6-phenylphenanthridine

To provide a concrete example, consider the structure of 3,8-Dinitro-6-phenylphenanthridine (CAS 82921-86-6).[9] In this molecule, two nitro groups are attached to the phenanthridine core. An analyst would expect to see strong absorption bands characteristic of an aromatic nitro compound. Given the extended conjugation, these peaks would likely fall in the lower end of the typical aromatic range, anticipated around 1530-1500 cm⁻¹ (ν_as) and 1345-1320 cm⁻¹ (ν_s). The presence of two nitro groups may lead to slightly broadened or complex absorption profiles in this region.

Figure 2. Structure of 3,8-Dinitro-6-phenylphenanthridine.

Self-Validating Experimental Protocol: ATR-FTIR Analysis

Attenuated Total Reflectance (ATR) is the preferred method for analyzing solid powder samples due to its simplicity, speed, and reproducibility, requiring minimal to no sample preparation.[10][11]

Objective: To obtain a clean, high-resolution FTIR spectrum of a solid nitrophenanthridine sample.

Methodology

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium.

  • Thoroughly clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. This is a critical step to prevent cross-contamination.

• Background Acquisition (Self-Validation Step 1):

  • With the clean, empty ATR crystal in place, acquire a background spectrum.

  • Causality: The background scan measures the ambient atmosphere (CO₂, H₂O) and the instrument's optical bench. The software automatically subtracts this from the sample spectrum, ensuring that the final output contains only absorption data from the sample itself. An improper background is a primary source of spectral artifacts.

• Sample Application:

  • Place a small amount of the solid powder sample (a few milligrams is sufficient) directly onto the center of the ATR crystal.

  • Use the integrated pressure clamp to apply firm, consistent pressure.

  • Causality: Good contact between the sample and the crystal is essential for the IR evanescent wave to penetrate the sample effectively.[10][12] Insufficient contact results in a weak, low-quality spectrum.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum. A typical acquisition involves co-adding 16 to 32 scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Data Processing and Cleaning:

  • After acquisition, remove the sample powder and clean the ATR crystal thoroughly as described in Step 1.

  • The resulting spectrum should show a flat baseline outside of absorption bands and exhibit the characteristic strong peaks for the nitro group in the 1600-1300 cm⁻¹ region.

Figure 3. Standard workflow for ATR-FTIR analysis of a solid sample.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural characterization of nitrophenanthridine derivatives. The presence of a nitro group is unequivocally confirmed by two strong, characteristic absorption bands arising from asymmetric (ν_as) and symmetric (ν_s) stretching vibrations. For phenanthridine systems, these peaks are typically observed between 1540-1490 cm⁻¹ and 1350-1310 cm⁻¹ , respectively. The precise positions are modulated by the extended π-conjugation of the fused ring system and the electronic nature of other substituents. By following a robust ATR-FTIR protocol, researchers in drug discovery and chemical synthesis can rapidly and reliably verify their molecular targets, accelerating the development of novel chemical entities.

References

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• Perjéssy, A., Rasala, D., Tomasik, P., & Gawinecki, R. (1985). The wavenumbers of NO2 stretching vibrations and transmission of substituent effects in 2- and 4-substituted 3-nitropyridine series. Collection of Czechoslovak Chemical Communications, 50(11), 2443–2452.
• Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy, 35(9), 22-26.
• Yuliyati, Y., & Bahti, H. H. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 89-104.
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• Page, P. C. B., et al. (n.d.). A DFT analysis of the vibrational spectra of nitrobenzene. ResearchGate.
• George, W. O., & McIntyre, P. (n.d.). Interpretation of Infrared Spectra, A Practical Approach. Wiley Analytical Science.
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A Senior Application Scientist's Guide to the Melting Point Determination of 3,8-Dinitro-6-phenylphenanthridinium Chloride

Introduction

The phenanthridinium scaffold is of significant interest in drug development and molecular biology, forming the core of widely used nucleic acid intercalating agents like ethidium bromide and propidium iodide.[1][2] The compound 3,8-Dinitro-6-phenylphenanthridinium chloride, a quaternary ammonium salt, represents a key synthetic intermediate or a novel analogue in this class.[2] Its characterization is fundamental for quality control and further development.

The melting point is a critical physical property that provides a primary indication of a compound's purity and identity.[3] A sharp, well-defined melting range is characteristic of a pure crystalline solid, whereas impurities typically lead to a depressed and broadened melting range.[4] This guide provides a comprehensive framework for the accurate determination of the melting point of 3,8-Dinitro-6-phenylphenanthridinium chloride. It establishes a comparative context by contrasting its expected behavior with its direct non-ionic precursor, 3,8-Dinitro-6-phenylphenanthridine, and its well-characterized structural analogues.

Theoretical Considerations for Melting Point Analysis

The melting temperature of an organic compound is dictated by the strength of its intermolecular forces and the efficiency of its crystal lattice packing.[5] For phenanthridinium salts, several factors are paramount:

• Ionic Character: The primary determinant for the target compound's melting point is its nature as a salt. The strong electrostatic forces between the phenanthridinium cation and the chloride anion require significantly more thermal energy to overcome compared to the van der Waals forces present in its neutral precursor.[6][7] Consequently, a substantially higher melting point is anticipated for the chloride salt relative to the free base.

• Molecular Structure and Symmetry: Symmetrical molecules tend to pack more efficiently into a crystal lattice, which strengthens intermolecular interactions and raises the melting point.[8][9] While the core phenanthridine structure is rigid, the orientation of the phenyl group and the counter-ion can influence packing efficiency.

• Purity: The presence of synthetic impurities, residual solvents, or hygroscopic water will disrupt the crystal lattice, weakening the intermolecular forces and resulting in a lower and broader melting range.[4][6] Therefore, the melting point serves as a reliable and accessible measure of purity.[10]

Comparative Data of Phenanthridine Derivatives

While experimental data for 3,8-Dinitro-6-phenylphenanthridinium chloride is not found in the surveyed literature, a robust comparison can be made with its precursor and related, commercially available compounds. This data provides a critical benchmark for interpreting newly acquired experimental results.

Compound Name	Chemical Structure	Molecular Formula	Reported Melting Point (°C)	Key Structural Difference
3,8-Dinitro-6-phenylphenanthridine	(Precursor)	C₁₉H₁₁N₃O₄	273 - 274[11]	Neutral, non-ionic precursor of the target compound.
Ethidium Bromide	(Analogue)	C₂₁H₂₀BrN₃	260 - 262[1][12][13][14]	Quaternary salt with amino groups instead of nitro groups.
Propidium Iodide	(Analogue)	C₂₇H₃₄I₂N₄	220 - 225 (decomposes)[15]	Quaternary salt with a larger N-alkyl chain and iodide counter-ions.
3,8-Dinitro-6-phenylphenanthridinium chloride	(Target Compound)	C₁₉H₁₂ClN₃O₄	To Be Determined	Quaternary salt with nitro groups and a chloride counter-ion.

Note: The melting point of the target compound is expected to be high, potentially exceeding that of its precursor, and may exhibit decomposition.

Experimental Protocol: High-Precision Capillary Melting Point Determination

This protocol adheres to the capillary method, a standard technique recognized by most pharmacopeias for its accuracy and reliability.[16] The causality behind each step is explained to ensure methodological integrity.

Principle

A small, finely powdered sample is packed into a glass capillary tube and heated at a controlled rate. The melting range is defined by the temperature at which the first droplet of liquid appears (initial melting point) to the temperature at which the sample becomes completely liquid (final melting point).

Apparatus and Materials

• Melting point apparatus (e.g., Mel-Temp or similar digital instrument)

• Sealed glass capillary tubes (1-2 mm internal diameter)

• Mortar and pestle

• Spatula

• Sample of 3,8-Dinitro-6-phenylphenanthridinium chloride

• Certified melting point standards (e.g., caffeine, vanillin) for calibration

Workflow for Melting Point Determination

Caption: Standard workflow for capillary melting point determination.

Step-by-Step Procedure

• Instrument Calibration: Before analysis, verify the instrument's temperature accuracy using certified standards with melting points bracketing the expected range of the sample. This step is critical for ensuring the trustworthiness of the results.

• Sample Preparation:

  • Place a small amount of the compound onto a clean, dry watch glass.

  • Using a mortar and pestle, gently grind the sample into a fine, uniform powder. Causality: This ensures efficient and uniform heat transfer throughout the sample, preventing temperature gradients that could artificially broaden the melting range.[8]

  • Tap the open end of a capillary tube into the powder until a small amount enters the tube.

  • Invert the tube and tap the sealed end firmly on a hard surface to tightly pack the powder into a column of 2-3 mm. Causality: A densely packed, small sample size ensures a sharp, reproducible melting point.[16]

• Approximate Determination (Rapid Scan):

  • Place the packed capillary into the heating block of the apparatus.

  • Set a rapid heating rate (e.g., 10-20°C per minute).[4]

  • Observe the sample and note the approximate temperature at which it melts. Causality: This initial, rapid scan saves time and identifies the region of interest for the precise measurement.

• Accurate Determination (Slow Scan):

  • Allow the apparatus to cool to at least 15-20°C below the approximate melting point found in the previous step.[3]

  • Insert a new, freshly packed capillary of the same sample.

  • Set a slow, constant heating rate of 1-2°C per minute.[4][8] Causality: A slow ramp rate ensures thermal equilibrium between the heating block, the thermometer, and the sample, which is essential for an accurate reading.

  • Carefully observe the sample through the magnifying lens.

• Data Recording:

  • Record the temperature (T-initial) at which the very first drop of liquid becomes visible.

  • Record the temperature (T-final) at which the last solid particle melts, rendering the sample completely liquid.

  • The result should be reported as a range: T-initial – T-final.

  • Perform the determination in triplicate to ensure reproducibility.

Interpretation and Expected Outcome

Given its ionic nature and high molecular weight, 3,8-Dinitro-6-phenylphenanthridinium chloride is expected to have a high melting point, likely exceeding the 274°C of its neutral precursor. The presence of strong nitro-group substituents may also increase thermal instability.

• A Sharp Melting Range (e.g., 0.5-2°C): This would be a strong indicator of high purity.

• A Broad Melting Range (>2°C): This suggests the presence of impurities or that the compound is a mixture of polymorphs.

• Decomposition: It is common for complex organic salts to decompose at or near their melting point, which would be observed as darkening, charring, or gas evolution. If decomposition occurs, the recorded temperature should be noted as a "melting point with decomposition (d.)".

Conclusion

The determination of melting point is an indispensable technique for the initial characterization and purity assessment of novel compounds like 3,8-Dinitro-6-phenylphenanthridinium chloride. By employing a standardized capillary method with careful sample preparation and a controlled heating rate, researchers can obtain reliable and reproducible data. Comparing the experimental results with the established melting points of its precursor (3,8-Dinitro-6-phenylphenanthridine) and structural analogues (Ethidium Bromide, Propidium Iodide) provides a crucial context for validating the compound's identity and purity, thereby supporting its advancement in research and development pipelines.

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Structural Validation of Dinitro Reduction: The NMR Advantage

Executive Summary

In the synthesis of pharmaceutical intermediates, the reduction of aromatic dinitro compounds to diamines (or nitro-amines) is a critical transformation. While Liquid Chromatography-Mass Spectrometry (LC-MS) is the industry standard for confirming molecular weight and purity, it often fails to provide immediate, unambiguous structural resolution regarding regioselectivity—specifically, differentiating between partial reduction isomers or confirming the electronic environment of the ring.

This guide validates the use of Proton Nuclear Magnetic Resonance (

H NMR) as the superior method for structural confirmation of dinitro reduction. By leveraging the dramatic electronic inversion from the electron-withdrawing nitro group to the electron-donating amine, researchers can utilize chemical shift ( ) data as a self-validating "binary switch" for reaction monitoring.

The Mechanistic Basis: Electronic Inversion

To interpret the data correctly, one must understand the causality behind the spectral changes. The reduction of a nitro group (-NO

) to an amine (-NH ) alters the magnetic environment of the aromatic ring protons fundamentally.

• The Nitro Effect (Precursor): The -NO

  group is a strong Electron Withdrawing Group (EWG) via both induction and resonance. It descreens the nucleus of adjacent (ortho) and para protons, exposing them to the external magnetic field ( ).

  • Result: Protons resonate at low field (downfield) , typically

    8.0 – 9.0 ppm .

• The Amine Effect (Product): The -NH

  group is an Electron Donating Group (EDG) by resonance. The lone pair on the nitrogen donates electron density into the -system, shielding the ring protons.

  • Result: Protons resonate at high field (upfield) , typically

    6.0 – 7.0 ppm .

The Validation Signal: A chemical shift change (

) of >1.5 ppm for ortho-protons is the definitive, self-validating signature of a successful reduction.

Comparative Analysis: NMR vs. Alternatives

While NMR provides structural certainty, it is part of a broader analytical toolkit.[1] The following table objectively compares NMR against common alternatives for this specific application.

Feature	H NMR (Recommended)	LC-MS (Alternative)	FT-IR (Alternative)
Primary Output	Electronic environment & Connectivity	Molecular Weight (m/z) & Retention Time	Functional Group presence
Differentiation	High: Distinguishes partial reduction isomers (e.g., 1-amino-3-nitro vs. 1-nitro-3-amino).	Low: Isomers often have identical mass and similar polarity.	Medium: Can see NO loss, but quantification is difficult.
Quantification	Absolute: qNMR requires no external standard.	Relative: Requires calibration curves/standards.	Qualitative: Beer’s law applies but is error-prone in slurry.
Sample Prep	Dissolution in deuterated solvent (10 mins).	Filtration, dilution, buffer selection (30 mins).	KBr pellet or ATR (5 mins).
Blind Spot	Low sensitivity (requires >1 mg).	"Flying" protons (cannot easily localize H on ring).	Water interference in aqueous workups.[2]

Diagram 1: Analytical Decision Workflow

The following workflow illustrates when to deploy NMR versus LC-MS during the reduction campaign.

Caption: Decision tree for selecting analytical methods. NMR is prioritized for structural confirmation, while LC-MS is reserved for trace analysis or insoluble aggregates.

Experimental Protocol: The Self-Validating System

This protocol uses the reduction of 1,3-dinitrobenzene to 1,3-diaminobenzene (m-phenylenediamine) as the standard model. This system is self-validating because the symmetry of the molecule simplifies the spectrum, making any deviation immediately obvious.

A. Reaction Methodology (Pd/C Hydrogenation)

• Charge: In a high-pressure reactor, dissolve 1.0 eq of dinitro compound in Methanol (MeOH).

• Catalyst: Add 10 wt% of Palladium on Carbon (10% Pd/C). Note: Wet catalyst (50% H

  O) is safer to prevent ignition.

• Reduction: Pressurize to 30 psi H

  and stir at RT for 4 hours.

• Workup: Filter through a Celite pad to remove Pd/C. Concentrate the filtrate in vacuo.

B. NMR Sample Preparation[1][3][4]

• Solvent Choice: Use DMSO-d

  rather than CDCl .

  • Reason: Amine protons (-NH

    ) are often broad or invisible in Chloroform due to exchange. DMSO stabilizes these protons via hydrogen bonding, often resolving them as distinct singlets or doublets between 4.0–6.0 ppm.

• Concentration: 5–10 mg of sample in 0.6 mL solvent.

C. Data Interpretation (The Validation)

Compare the "Pre-Reduction" and "Post-Reduction" spectra. The following shifts confirm success:

Proton Position	Precursor ( ppm)	Product ( ppm)	Shift Magnitude ( )
H-2 (Between Groups)	~9.07 (t)	~5.90 - 6.00 (s)	-3.1 ppm (Shielding)
H-4 / H-6 (Ortho)	~8.57 (dd)	~6.50 (dd)	-2.0 ppm (Shielding)
H-5 (Meta)	~7.80 (t)	~6.80 (t)	-1.0 ppm
-NH Protons	Absent	~4.5 - 5.0 (br s)	New Signal

Data Source: Calculated based on standard substituent effects and verified against spectral databases [1, 3].

Diagram 2: Chemical Shift Pathway

The following diagram visualizes the transformation and the corresponding spectral shifts.[3]

Caption: The reduction pathway showing the dramatic upfield shift of the H-2 proton, serving as the primary validation marker.

Troubleshooting & Anomalies

Even with a robust protocol, anomalies occur. Use this guide to diagnose issues:

• Signal at 8.0 ppm persists:

  • Diagnosis: Incomplete reduction. The catalyst may be poisoned (e.g., by sulfur) or H

    pressure was insufficient.

  • Action: Repressurize or add fresh catalyst.

• Complex Multiplets (Loss of Symmetry):

  • Diagnosis: Partial reduction (Nitro-amine intermediate). In 1,3-dinitrobenzene, this breaks the

    symmetry, creating 4 distinct aromatic signals instead of 3.

  • Action: Continue reaction; this is a kinetic intermediate.

• Missing -NH

  Peak:

  • Diagnosis: Rapid proton exchange with water in the solvent.

  • Action: Add a drop of D

    O. If the peak was -NH , it will disappear completely (exchange to -ND ). If it was an impurity, it may remain.[4]

References

• National Center for Biotechnology Information. (2008). Comparison of LC-NMR and conventional NMR for structure elucidation in drug metabolism studies. PubMed. Retrieved from [Link]

• ResearchGate. (2014). 1H-NMR spectra of dinitro precursor and diamine monomer. Retrieved from [Link][5]

• Master Organic Chemistry. (2018). Reduction of Nitro Groups. Retrieved from [Link][6][7]

• MDPI. (2022). Research Progress of Applying Infrared Spectroscopy Technology for Detection of Toxic and Harmful Substances in Food. Retrieved from [Link]

Sources

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• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
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